Technical Guide: Physicochemical Properties of 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals This document provides a detailed summary of the molecular formula and molecular weight of 1-Bromo-2-pentyne (CAS No: 16400-32-1), a key intermediate in the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed summary of the molecular formula and molecular weight of 1-Bromo-2-pentyne (CAS No: 16400-32-1), a key intermediate in the synthesis of various active pharmaceutical ingredients and other organic compounds.[1]
Molecular Identity and Composition
1-Bromo-2-pentyne is a halogenated alkyne with a five-carbon chain. Its structure consists of a bromine atom attached to the first carbon and a carbon-carbon triple bond starting at the second carbon.
The empirical formula indicates that each molecule is composed of:
Five Carbon (C) atoms
Seven Hydrogen (H) atoms
One Bromine (Br) atom
Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of the constituent atoms. The calculation is based on the standard atomic weights of the elements as recognized by the International Union of Pure and Applied Chemistry (IUPAC).
The standard atomic weight for carbon is approximately 12.011 amu.[4][5][6][7] For hydrogen, the conventional atomic weight is 1.008 amu.[8][9][10][11][12] The atomic weight of bromine is 79.904 amu.[13][14][15][16]
The precise molecular weight for 1-Bromo-2-pentyne is calculated as follows:
Commercial suppliers consistently list the molecular weight as 147.01 g/mol .[1][17][18][19]
Data Summary
For ease of reference, the quantitative data for 1-Bromo-2-pentyne is summarized in the table below.
Parameter
Value
Unit
Molecular Formula
C₅H₇Br
-
Molecular Weight
147.015
g/mol
Elemental Composition
Carbon (C)
5
atoms
Hydrogen (H)
7
atoms
Bromine (Br)
1
atom
Atomic Weights Used
Carbon (C)
12.011
amu
Hydrogen (H)
1.008
amu
Bromine (Br)
79.904
amu
Experimental Protocols
This section is not applicable to this guide, as the molecular weight and formula are determined through theoretical calculations based on established atomic weights and confirmed by standard analytical techniques such as mass spectrometry, which are beyond the scope of this document.
Logical Visualization
The following diagram illustrates the logical workflow for calculating the molecular weight of 1-Bromo-2-pentyne from its molecular formula and the standard atomic weights of its constituent elements.
Caption: Workflow for Molecular Weight Calculation.
A Comprehensive Technical Guide to 1-Bromo-2-pentyne for Researchers and Drug Development Professionals
An in-depth examination of the synonyms, physicochemical properties, synthesis, and reactivity of the versatile alkyne building block, 1-Bromo-2-pentyne. Introduction 1-Bromo-2-pentyne is a halogenated alkyne that serves...
Author: BenchChem Technical Support Team. Date: December 2025
An in-depth examination of the synonyms, physicochemical properties, synthesis, and reactivity of the versatile alkyne building block, 1-Bromo-2-pentyne.
Introduction
1-Bromo-2-pentyne is a halogenated alkyne that serves as a valuable and versatile intermediate in organic synthesis. Its bifunctional nature, possessing both a reactive propargylic bromide and a terminal alkyne, allows for a diverse range of chemical transformations. This guide provides a comprehensive overview of its nomenclature, physical and chemical properties, detailed synthetic protocols, and key applications, particularly in the realm of pharmaceutical and materials science research.
Nomenclature and Synonyms
The compound with the chemical structure of a bromine atom attached to the first carbon of a pentyne chain with the triple bond at the second position is most systematically named 1-Bromo-2-pentyne . However, it is known in the literature and chemical catalogs by several other names.
A summary of its common synonyms is presented below:
A compilation of the key physical and chemical properties of 1-Bromo-2-pentyne is provided in the table below. This data is essential for its appropriate handling, storage, and use in experimental procedures.
The most common and efficient laboratory synthesis of 1-Bromo-2-pentyne involves the bromination of the corresponding alcohol, 2-Pentyn-1-ol. This transformation is typically achieved using phosphorus tribromide (PBr₃), often in the presence of a weak base like pyridine to neutralize the HBr byproduct.
Experimental Protocol: Bromination of 2-Pentyn-1-ol
This protocol is adapted from a reliable procedure for a similar substrate, 2-butyn-1-ol, and is expected to provide good yields for 1-Bromo-2-pentyne.
Materials:
2-Pentyn-1-ol
Phosphorus tribromide (PBr₃)
Pyridine
Diethyl ether (anhydrous)
Pentane (anhydrous)
Saturated sodium bicarbonate solution
Brine (saturated sodium chloride solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
To a stirred solution of 2-Pentyn-1-ol (1.0 equivalent) in anhydrous diethyl ether at 0 °C in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add pyridine (0.4 equivalents) dropwise.
Slowly add phosphorus tribromide (0.7 equivalents) dropwise to the cooled solution over a period of 30 minutes, ensuring the temperature remains below 5 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2 hours.
Cool the reaction mixture in an ice bath and cautiously quench with ice-cold water.
Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (2 x volume of the initial solvent).
Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator, keeping the water bath temperature below 10 °C to avoid loss of the volatile product.
For higher purity, the crude product can be dissolved in pentane, dried again over anhydrous magnesium sulfate, and reconcentrated.
A Technical Guide to 1-Bromo-2-pentyne: Commercial Availability, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 1-bromo-2-pentyne, a versatile reagent in organic synthesis. The document details its commercial a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 1-bromo-2-pentyne, a versatile reagent in organic synthesis. The document details its commercial availability, physicochemical properties, key synthetic applications, and relevant biological pathways for its derivatives.
Commercial Availability and Suppliers
1-Bromo-2-pentyne is readily available from a variety of chemical suppliers. It is typically sold as a colorless to pale yellow liquid with purities ranging from 90% to over 97%. Researchers can source this compound from major global distributors as well as specialized chemical manufacturers. Below is a summary of prominent suppliers and their typical product offerings.
Supplier
Purity
Available Quantities
Sigma-Aldrich (Merck)
≥97%
1 g, 5 g
Thermo Scientific (Alfa Aesar)
97%
5 g, 10 g, 25 g
Tokyo Chemical Industry (TCI)
>95.0% (GC)
1 g, 5 g, 25 g
Jaydev Chemical Industries
≥90.0% (GC)
Bulk quantities
Sarchem Labs
Not specified
Inquire for quantities
Srisyn Chemicals
Not specified
Inquire for quantities
BLD Pharm
Not specified
Inquire for quantities
Note: Availability and offered quantities are subject to change. Please consult the suppliers' websites for the most current information.
Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 1-bromo-2-pentyne is presented below. This data is essential for its proper handling, storage, and use in experimental setups.[1][2][3][4]
Handling Precautions: Handle in accordance with good industrial hygiene and safety practices.[7] Keep away from heat, sparks, and open flames.[7] Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7] Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
Synthesis and Experimental Protocols
1-Bromo-2-pentyne is a valuable intermediate used in the synthesis of more complex molecules, including active pharmaceutical ingredients and derivatives of jasmonic acid.[5][8] Its reactivity is centered around the carbon-bromine bond, which allows for nucleophilic substitution, and its alkyne functionality, which can participate in coupling reactions.
Representative Synthesis of 1-Bromo-2-pentyne
While specific industrial synthesis protocols are proprietary, a common laboratory-scale approach for preparing propargyl bromides involves the reaction of the corresponding alcohol with a brominating agent.
Reaction: 2-Pentyn-1-ol to 1-Bromo-2-pentyne
Synthetic pathway for 1-Bromo-2-pentyne.
Methodology:
Reaction Setup: A solution of 2-pentyn-1-ol in an anhydrous solvent like diethyl ether is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice bath to 0 °C.
Addition of Reagent: Phosphorus tribromide (PBr₃), typically around 0.4 equivalents, is added dropwise to the stirred solution, maintaining the temperature at or below 0 °C.
Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Work-up: The reaction is carefully quenched by slowly pouring it over ice water. The mixture is transferred to a separatory funnel, and the organic layer is separated.
Purification: The organic layer is washed with a saturated sodium bicarbonate solution, followed by brine. It is then dried over an anhydrous drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product can be further purified by vacuum distillation to yield pure 1-bromo-2-pentyne.
Nucleophilic Substitution with Azide
This protocol describes a typical Sₙ2 reaction where the bromide is displaced by an azide nucleophile.
Workflow for a nucleophilic substitution reaction.
Methodology:
Reaction Setup: In a round-bottom flask, dissolve 1-bromo-2-pentyne (1.0 eq.) in an aprotic polar solvent such as dimethylformamide (DMF). Add sodium azide (NaN₃) (1.2 eq.).
Reaction Conditions: Heat the mixture to 60-70 °C and stir for 12-18 hours. Monitor the reaction's progress by TLC.
Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water and an extraction solvent like diethyl ether.
Extraction: Extract the aqueous layer multiple times with diethyl ether.
Washing and Drying: Combine the organic extracts and wash with deionized water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: The crude product can be purified by column chromatography on silica gel if necessary.
Copper-Free Sonogashira Coupling
1-Bromo-2-pentyne can be used in palladium-catalyzed cross-coupling reactions. The copper-free Sonogashira reaction is an effective method for forming C(sp)-C(sp) bonds.[5]
Methodology:
Catalyst Preparation: In a flame-dried Schlenk tube under an inert atmosphere, combine the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and a suitable phosphine ligand (2-4 mol%).
Reaction Setup: To the tube containing the catalyst, add a base (e.g., K₂CO₃, 2.0 eq.) and an anhydrous, degassed solvent (e.g., THF or dioxane).
Addition of Reactants: Stir the mixture for 10 minutes at room temperature. Then, add the terminal alkyne (1.2 eq.) followed by 1-bromo-2-pentyne (1.0 eq.).
Reaction Monitoring: Stir the reaction at the appropriate temperature (e.g., room temperature to 50 °C) and monitor its progress by TLC or GC-MS.
Work-up: Upon completion, cool the reaction to room temperature and quench with water. Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the resulting 1,3-diyne product by column chromatography.
Applications in Drug Development & Relevant Signaling Pathways
1-Bromo-2-pentyne serves as a key building block for various molecules with potential biological activity. A significant application is in the synthesis of analogs of jasmonic acid, a plant hormone involved in stress signaling.[8] Understanding these pathways is crucial for developing new agrochemicals or therapeutic agents that modulate these processes.
The Jasmonic Acid (JA) Signaling Pathway
Jasmonates are critical signaling molecules in plants, mediating responses to both biotic and abiotic stress.[1][6] The core signaling pathway involves the degradation of JAZ (Jasmonate-ZIM domain) repressor proteins, which allows for the expression of JA-responsive genes.
The Jasmonic Acid biosynthesis and signaling pathway.
Pathway Description:
Biosynthesis: In response to stress, α-linolenic acid is converted in the chloroplast and peroxisome into jasmonic acid (JA).[1][3]
Activation: In the cytoplasm, JA is conjugated to the amino acid isoleucine to form the bioactive hormone JA-Ile.[1]
Perception: Under normal conditions, JAZ proteins bind to and repress transcription factors like MYC2, preventing the expression of JA-responsive genes.[9]
Derepression: In the presence of JA-Ile, the SCF-COI1 E3 ubiquitin ligase complex binds to both JA-Ile and the JAZ repressor.[9]
Degradation: This binding event targets the JAZ protein for ubiquitination and subsequent degradation by the 26S proteasome.[9]
Gene Activation: With the JAZ repressor removed, transcription factors like MYC2 are free to activate the expression of hundreds of downstream genes, leading to a coordinated stress response.[2]
An In-depth Technical Guide to the Synthesis and Characterization of 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis and characterization of 1-bromo-2-pentyne, a valuable reagent in organic synthesis....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of 1-bromo-2-pentyne, a valuable reagent in organic synthesis. This document details a reliable synthetic protocol, purification methods, and in-depth analysis of its spectroscopic properties, presented in a clear and structured format to support research and development activities.
Physical and Chemical Properties
1-Bromo-2-pentyne is a halogenated alkyne with the molecular formula C₅H₇Br and a molecular weight of 147.01 g/mol . A summary of its key physical properties is presented in Table 1.
The synthesis of 1-bromo-2-pentyne is most commonly achieved through the reaction of 2-pentyn-1-ol with phosphorus tribromide (PBr₃) in the presence of a weak base such as pyridine to neutralize the HBr byproduct. This method provides a reliable route to the desired propargyl bromide.
Caption: Synthesis workflow for 1-bromo-2-pentyne.
Experimental Protocol
Materials:
2-Pentyn-1-ol
Phosphorus tribromide (PBr₃)
Pyridine
Diethyl ether (anhydrous)
Saturated sodium bicarbonate solution
Brine (saturated sodium chloride solution)
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
Reaction Setup: A solution of 2-pentyn-1-ol and a slight molar excess of pyridine in anhydrous diethyl ether is prepared in a round-bottom flask equipped with a magnetic stirrer and an addition funnel. The flask is cooled to 0 °C in an ice bath.
Bromination: Phosphorus tribromide (approximately 0.4 equivalents relative to the alcohol) is added dropwise to the cooled solution via the addition funnel with vigorous stirring. The temperature should be maintained at or below 0 °C during the addition.
Reaction Monitoring: After the addition is complete, the reaction mixture is allowed to stir at 0 °C for an additional 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Workup: Once the reaction is complete, the mixture is slowly poured into ice-cold water to quench the excess PBr₃.
Extraction: The aqueous mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is then extracted two more times with diethyl ether.
Washing: The combined organic layers are washed sequentially with saturated sodium bicarbonate solution and brine.
Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.
Purification: The crude product is purified by vacuum distillation to yield pure 1-bromo-2-pentyne.
Typical Yield: While specific yields for this reaction are not widely reported, similar reactions for the conversion of primary alcohols to alkyl bromides using PBr₃ can achieve yields in the range of 60-90%.
Characterization of 1-Bromo-2-pentyne
The structure and purity of the synthesized 1-bromo-2-pentyne are confirmed through various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
Caption: Spectroscopic methods for characterization.
¹H NMR Spectroscopy
The ¹H NMR spectrum provides information about the different types of protons and their connectivity in the molecule.
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
~3.9
Triplet
2H
-CH₂Br
~2.2
Quintet
2H
-CH₂-CH₃
~1.1
Triplet
3H
-CH₃
Table 2: ¹H NMR Data for 1-Bromo-2-pentyne
¹³C NMR Spectroscopy
The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.
Chemical Shift (δ) ppm
Assignment
~85
C≡C-CH₂Br
~75
CH₃-CH₂-C≡C
~20
-CH₂Br
~14
-CH₂-CH₃
~12
-CH₃
Table 3: ¹³C NMR Data for 1-Bromo-2-pentyne
Infrared (IR) Spectroscopy
The IR spectrum shows the characteristic vibrational frequencies of the functional groups present in the molecule.
Wavenumber (cm⁻¹)
Intensity
Assignment
~2970
Medium
C-H stretch (sp³)
~2250
Medium
C≡C stretch (alkyne)
~1460
Medium
C-H bend (CH₂)
~1380
Medium
C-H bend (CH₃)
~650
Strong
C-Br stretch
Table 4: IR Data for 1-Bromo-2-pentyne
Mass Spectrometry (MS)
The mass spectrum provides information about the molecular weight and fragmentation pattern of the molecule. A key feature is the presence of two molecular ion peaks of nearly equal intensity ([M]⁺ and [M+2]⁺), which is characteristic of a compound containing one bromine atom (due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes).
m/z
Relative Intensity (%)
Assignment
146/148
~50/~50
[C₅H₇Br]⁺ (Molecular Ion)
67
100
[C₅H₇]⁺ (Loss of Br)
39
~40
[C₃H₃]⁺
Table 5: Mass Spectrometry Data for 1-Bromo-2-pentyne
Conclusion
This guide provides a detailed and practical overview of the synthesis and characterization of 1-bromo-2-pentyne. The provided experimental protocol and comprehensive spectroscopic data will be a valuable resource for researchers and professionals in the fields of organic synthesis and drug development, facilitating the efficient and effective use of this important chemical intermediate.
Spectroscopic Profile of 1-Bromo-2-pentyne: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectroscopic data for the compound 1-bromo-2-pentyne. This document details the expected Nucl...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the spectroscopic data for the compound 1-bromo-2-pentyne. This document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed experimental protocols for these analytical techniques. This information is crucial for the identification, characterization, and quality control of 1-bromo-2-pentyne in research and development settings.
Spectroscopic Data Summary
The following tables summarize the anticipated quantitative data for 1-bromo-2-pentyne based on typical values for similar chemical structures.
Table 1: Predicted ¹H NMR Spectroscopic Data for 1-Bromo-2-pentyne
Protons
Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
CH₃-CH₂-
~1.1
Triplet (t)
~7.5
-CH₂-C≡
~2.2
Quartet of triplets (qt)
~7.5, ~2.5
≡C-CH₂Br
~3.9
Triplet (t)
~2.5
Table 2: Predicted ¹³C NMR Spectroscopic Data for 1-Bromo-2-pentyne
Carbon
Chemical Shift (δ, ppm)
C H₃-CH₂-
~12
CH₃-C H₂-
~13
-C ≡C-CH₂Br
~75
-C≡C -CH₂Br
~85
≡C-C H₂Br
~25
Table 3: Predicted Infrared (IR) Absorption Data for 1-Bromo-2-pentyne
Functional Group
Wavenumber (cm⁻¹)
Intensity
C-H stretch (sp³)
2950-2850
Medium-Strong
C≡C stretch (internal alkyne)
2260-2100
Weak-Medium
C-H bend (CH₂)
~1465
Medium
C-Br stretch
650-550
Strong
Table 4: Predicted Mass Spectrometry (MS) Data for 1-Bromo-2-pentyne
m/z
Interpretation
146/148
Molecular ion peak [M]⁺ and [M+2]⁺ due to ⁷⁹Br and ⁸¹Br isotopes
67
[M - Br]⁺ fragment
Various smaller fragments
Loss of alkyl groups
Experimental Protocols
Detailed methodologies for the key spectroscopic experiments are provided below.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of 1-bromo-2-pentyne.
Instrumentation: A high-resolution NMR spectrometer (e.g., 300-500 MHz).
Sample Preparation:
Dissolve approximately 10-20 mg of 1-bromo-2-pentyne in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).
Transfer the solution to a clean, dry 5 mm NMR tube.
Cap the NMR tube securely.
¹H NMR Acquisition:
Insert the sample into the NMR probe.
Lock the spectrometer onto the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity.
Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.
Process the Free Induction Decay (FID) by applying a Fourier transform, phasing the spectrum, and integrating the signals.
¹³C NMR Acquisition:
Use the same sample prepared for ¹H NMR.
Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom.
A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.
Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in 1-bromo-2-pentyne.
Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.
Sample Preparation (Neat Liquid):
Ensure the salt plates (e.g., NaCl or KBr) are clean and dry.
Place one to two drops of liquid 1-bromo-2-pentyne onto the surface of one salt plate.
Carefully place the second salt plate on top of the first, spreading the liquid into a thin, uniform film.
Mount the salt plates in the sample holder of the FTIR spectrometer.
Data Acquisition:
Record a background spectrum of the empty spectrometer to subtract atmospheric and instrumental interferences.
Place the sample in the beam path and acquire the sample spectrum.
The spectrum is typically recorded in the range of 4000-400 cm⁻¹.
Process the spectrum to identify the characteristic absorption bands.
Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of 1-bromo-2-pentyne.
Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation.
Sample Preparation:
Prepare a dilute solution of 1-bromo-2-pentyne in a volatile organic solvent (e.g., dichloromethane or methanol). A typical concentration is around 1 mg/mL.
Data Acquisition (Electron Ionization - EI):
Inject the sample solution into the GC, where it is vaporized and separated from the solvent.
The separated 1-bromo-2-pentyne enters the ion source of the mass spectrometer.
In the ion source, the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.
The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by the mass analyzer.
A detector records the abundance of each ion, generating a mass spectrum. The presence of bromine will result in a characteristic M and M+2 isotopic pattern with approximately equal intensity.[1][2]
Visualizations
The following diagram illustrates the logical workflow for the spectroscopic analysis of 1-bromo-2-pentyne.
Caption: Workflow for the spectroscopic analysis of 1-bromo-2-pentyne.
Navigating the Synthesis of Novel Compounds: A Technical Guide to the Safe Handling of 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides essential safety and handling information for 1-Bromo-2-pentyne (CAS No. 16400-32-1), a reactive haloalkyne utilized...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides essential safety and handling information for 1-Bromo-2-pentyne (CAS No. 16400-32-1), a reactive haloalkyne utilized in complex organic synthesis. Adherence to rigorous safety protocols is paramount to mitigate the inherent risks associated with this flammable and irritant compound. This document outlines the known hazards, proper handling procedures, emergency response, and relevant physical and chemical properties to ensure a safe laboratory environment.
Core Safety and Hazard Data
A comprehensive understanding of the intrinsic properties of 1-Bromo-2-pentyne is the foundation of its safe utilization. The following tables summarize the key quantitative data available for this compound.
Table 1: Physical and Chemical Properties of 1-Bromo-2-pentyne
Experimental Protocol: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Model (Based on OECD TG 439)
This test method is a validated in vitro, non-animal alternative to the traditional Draize rabbit skin irritation test.
Model Preparation: A commercially available Reconstructed Human Epidermis (RhE) model, such as EpiDerm™, EpiSkin™, or SkinEthic™ RHE, is equilibrated in culture medium overnight in a humidified incubator at 37°C and 5% CO₂.
Test Substance Application: A defined volume (e.g., 25 µL) or weight (e.g., 25 mg) of 1-Bromo-2-pentyne is applied topically to the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% aqueous sodium dodecyl sulfate) are run in parallel.
Exposure and Incubation: The tissues are exposed to the test substance for a specific duration, typically 15 to 60 minutes, at 37°C.
Rinsing and Post-Incubation: Following exposure, the test substance is thoroughly rinsed from the tissue surface. The tissues are then transferred to fresh culture medium and incubated for a post-exposure period of approximately 42 hours.
Viability Assessment (MTT Assay): Tissue viability is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Tissues are incubated with MTT solution, which is converted to a colored formazan product by viable cells.
Data Analysis: The formazan is extracted, and the optical density is measured spectrophotometrically. The viability of the test substance-treated tissues is calculated as a percentage relative to the negative control. A substance is classified as a skin irritant if the mean tissue viability is reduced below 50%.[5]
Experimental Protocol: Acute Eye Irritation/Corrosion (Based on OECD TG 405)
This protocol describes the in vivo rabbit eye test, which should only be considered when in vitro methods are not applicable.
Animal Selection and Preparation: Healthy, young adult albino rabbits are used. Both eyes of each animal are examined for pre-existing defects 24 hours before the test.
Test Substance Instillation: A single dose of 0.1 mL of liquid 1-Bromo-2-pentyne is instilled into the conjunctival sac of one eye of the rabbit. The other eye remains untreated and serves as a control. The eyelids are gently held together for about one second to prevent loss of the material.
Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after instillation. Observations include the degree of corneal opacity, iritis, and conjunctival redness and chemosis, which are scored according to a standardized system.
Reversibility Assessment: The observation period can be extended up to 21 days to determine the reversibility of any observed effects.
Classification: The substance is classified based on the severity and persistence of the ocular lesions.
Hazard Identification and Response Workflow
The following diagram illustrates a logical workflow for the safe handling of 1-Bromo-2-pentyne, from initial hazard identification to appropriate emergency response.
Caption: A workflow for the safe handling of 1-Bromo-2-pentyne.
Detailed Safety and Handling Precautions
Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[2] A face shield should be worn where splashing is a possibility.
Skin and Body Protection: Wear appropriate protective gloves, such as nitrile rubber, and a flame-retardant lab coat to prevent skin exposure.[2]
Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2]
Keep away from open flames, hot surfaces, and sources of ignition.[2]
Use only non-sparking tools and take precautionary measures against static discharges.[2]
Ground and bond containers and receiving equipment.[2]
Handle and store contents under an inert atmosphere, such as nitrogen, and protect from moisture.[2][3]
Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
Keep in a designated flammables area, away from heat, sparks, and flame.[2][3]
Incompatible materials include strong oxidizing agents.[2]
First-Aid Measures
Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable for breathing.[2] Call a poison center or doctor if you feel unwell.[2]
Skin Contact: In case of skin contact, immediately take off all contaminated clothing and rinse the skin with water or shower.[2] If skin irritation occurs, get medical advice/attention.[2]
Eye Contact: If in eyes, rinse cautiously with water for several minutes.[2] Remove contact lenses if present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical advice/attention.[2]
Ingestion: If swallowed, rinse mouth with water.[7] Do NOT induce vomiting.[7] Seek immediate medical attention.
Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[2] Water mist may be used to cool closed containers.[2]
Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back. Containers may explode when heated.
Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7]
Spillage and Disposal
Accidental Release: In case of a spill, remove all sources of ignition and use spark-proof tools and explosion-proof equipment.[3] Absorb the spill with inert material (e.g., sand, silica gel) and place it in a suitable, closed container for disposal.[3] Ensure adequate ventilation.
Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[2]
This guide is intended to provide a comprehensive overview of the safety and handling precautions for 1-Bromo-2-pentyne. It is imperative that all personnel handling this substance are thoroughly trained and have access to the most current Safety Data Sheet. A proactive approach to safety is essential for the successful and secure advancement of research and development.
An In-depth Technical Guide to the Solubility and Stability of 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals Abstract 1-Bromo-2-pentyne is a halogenated alkyne of significant interest in organic synthesis, particularly in the development of novel pharmaceutical com...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-Bromo-2-pentyne is a halogenated alkyne of significant interest in organic synthesis, particularly in the development of novel pharmaceutical compounds. A thorough understanding of its solubility and stability is paramount for its effective handling, storage, and application in synthetic protocols. This technical guide provides a comprehensive overview of the available data on the solubility of 1-Bromo-2-pentyne in various solvents and its stability under different environmental conditions. Detailed experimental protocols for determining these properties are also presented to aid researchers in generating precise and reliable data for their specific applications.
Solubility of 1-Bromo-2-pentyne
The solubility of 1-Bromo-2-pentyne is a critical parameter for its use in reaction chemistry, enabling appropriate solvent selection for reaction media, extractions, and purifications.
Qualitative Solubility Profile
Based on the principle of "like dissolves like," the molecular structure of 1-Bromo-2-pentyne, which features a five-carbon alkyl chain and a polarizable carbon-bromine bond, suggests good solubility in a range of organic solvents. It is predicted to be miscible with non-polar and weakly polar solvents.
Quantitative Solubility Data
While extensive quantitative solubility data for 1-Bromo-2-pentyne is not widely published, the following table summarizes the available information.
Low polarity of the solvent effectively solvates the alkyl chain.
Non-Polar Aromatic
Toluene, Benzene, Xylenes
Miscible (Predicted)
Similar non-polar characteristics and favorable van der Waals interactions.
Halogenated
Dichloromethane, Chloroform
Miscible (Predicted)
Similarities in polarity and the presence of halogen atoms promote miscibility.
Ketones
Acetone, Methyl Ethyl Ketone
Soluble / Miscible (Predicted)
The carbonyl group introduces polarity, but the alkyl groups allow for good interaction.
Stability of 1-Bromo-2-pentyne
The stability of 1-Bromo-2-pentyne is a crucial factor for ensuring its integrity during storage and handling, as well as for preventing unwanted side reactions.
General Stability and Storage
1-Bromo-2-pentyne is generally stable under recommended storage conditions. It should be stored in a cool, dry, and well-ventilated area, away from sources of heat, sparks, and open flames.
Incompatibilities
This compound is incompatible with strong oxidizing agents. Contact with such agents should be avoided to prevent vigorous and potentially hazardous reactions.
Thermal Stability
Photochemical Stability
The photochemical stability of 1-Bromo-2-pentyne has not been extensively documented. Given the presence of the carbon-bromine bond, there is a potential for photodegradation upon exposure to UV light.
Reactivity with Acids and Bases
Information regarding the reactivity of 1-Bromo-2-pentyne with common acids and bases is limited. The alkyne functionality may undergo reactions under strongly acidic or basic conditions.
Experimental Protocols
The following sections provide detailed methodologies for the experimental determination of solubility and photostability.
Protocol for Determining Solubility: Isothermal Shake-Flask Method
This method is a reliable technique for determining the thermodynamic solubility of a substance in a given solvent.
3.1.1. Materials
1-Bromo-2-pentyne
Solvent of interest
Vials with tight-fitting caps
Constant temperature shaker bath or incubator
Analytical balance
Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector
Volumetric flasks and pipettes
Syringe filters (chemically compatible with the solvent and solute)
3.1.2. Procedure
Preparation of a Saturated Solution:
Add an excess amount of 1-Bromo-2-pentyne to a vial containing a known volume of the solvent. The presence of a visible excess of the solute is crucial to ensure saturation.
Seal the vial tightly to prevent solvent evaporation.
Equilibration:
Place the vial in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).
Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.
Sample Preparation:
After equilibration, allow the vial to stand undisturbed at the set temperature for a period to allow the undissolved solute to settle.
Carefully withdraw a known volume of the supernatant using a pipette.
Filter the withdrawn sample through a syringe filter to remove any undissolved microparticles.
Analysis:
Prepare a series of standard solutions of 1-Bromo-2-pentyne of known concentrations in the same solvent.
Analyze the standard solutions and the filtered saturated sample using a calibrated GC or HPLC method.
Construct a calibration curve from the analysis of the standard solutions.
Determine the concentration of 1-Bromo-2-pentyne in the saturated sample by interpolating its response on the calibration curve.
Data Reporting:
Express the solubility in appropriate units, such as g/100 mL or mol/L, at the specified temperature.
The Chemical Reactivity Profile of 1-Bromo-2-pentyne: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract 1-Bromo-2-pentyne is a versatile bifunctional molecule of significant interest in organic synthesis. Its propargyl bromide moiety allows for a rang...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-Bromo-2-pentyne is a versatile bifunctional molecule of significant interest in organic synthesis. Its propargyl bromide moiety allows for a range of nucleophilic substitution and organometallic reactions, while the internal alkyne provides a site for various addition and coupling reactions. This guide provides a comprehensive overview of the chemical reactivity of 1-bromo-2-pentyne, including its physicochemical properties, key reactions, and detailed experimental protocols. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in synthetic chemistry and drug development.
Physicochemical and Spectroscopic Data
A thorough understanding of the physical and spectroscopic properties of 1-bromo-2-pentyne is fundamental for its effective application in synthesis and for the characterization of its reaction products.
Physical Properties
The key physical properties of 1-bromo-2-pentyne are summarized in the table below.
Property
Value
Molecular Formula
C₅H₇Br
Molecular Weight
147.01 g/mol
Appearance
Clear, colorless to pale yellow liquid
Boiling Point
93-94 °C at 113 mmHg
Density
1.438 g/mL at 25 °C
Refractive Index (n²⁰/D)
1.498
Flash Point
41 °C (105.8 °F) - closed cup
Solubility
Miscible with ether
Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-bromo-2-pentyne. While raw spectral data is available in databases such as SpectraBase, a summary of expected characteristic signals is provided below.
Spectroscopy
Characteristic Signals
¹H NMR
Signals corresponding to the ethyl group (triplet and quartet) and the propargylic methylene protons adjacent to the bromine.
¹³C NMR
Peaks for the two sp-hybridized carbons of the alkyne, the propargylic carbon bearing the bromine, and the two carbons of the ethyl group.
Infrared (IR)
A weak C≡C stretching band around 2200-2260 cm⁻¹ and a C-Br stretching frequency in the fingerprint region.
Mass Spectrometry (MS)
The mass spectrum would show the molecular ion peak and characteristic isotopic pattern for a bromine-containing compound.
Chemical Reactivity and Key Reactions
1-Bromo-2-pentyne's reactivity is dominated by the presence of the propargylic bromide and the internal alkyne. This dual functionality allows for a wide range of transformations, making it a valuable building block in organic synthesis.
Nucleophilic Substitution Reactions
The primary bromide in 1-bromo-2-pentyne is susceptible to nucleophilic attack, primarily through an Sₙ2 mechanism. This allows for the introduction of a variety of functional groups at the C1 position.
Experimental Protocol: General Procedure for Nucleophilic Substitution
A solution of 1-bromo-2-pentyne (1.0 eq.) in a suitable polar aprotic solvent (e.g., acetone, DMF, DMSO) is treated with a slight excess of the nucleophile (1.1-1.5 eq.). The reaction mixture is stirred at room temperature or heated, depending on the nucleophilicity of the attacking species. The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction is quenched with water and the product is extracted with an appropriate organic solvent. The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or distillation.
Grignard Reagent Formation and Subsequent Reactions
1-Bromo-2-pentyne can be used to prepare the corresponding Grignard reagent, pent-2-ynylmagnesium bromide. This organometallic reagent is a potent nucleophile and can react with various electrophiles, such as aldehydes, ketones, and esters, to form new carbon-carbon bonds.
Experimental Protocol: Formation of Pent-2-ynylmagnesium Bromide
Caution: Grignard reactions are highly sensitive to moisture and must be carried out under anhydrous conditions using dry glassware and solvents.
In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings (1.2 eq.) are placed. The apparatus is flushed with dry nitrogen or argon. A small crystal of iodine is added to activate the magnesium surface. A solution of 1-bromo-2-pentyne (1.0 eq.) in anhydrous diethyl ether or THF is added dropwise from the dropping funnel. The reaction is initiated by gentle warming. Once the reaction starts, the addition is continued at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting greyish solution of pent-2-ynylmagnesium bromide is then used immediately in subsequent reactions.
Coupling Reactions
The alkyne moiety in 1-bromo-2-pentyne can participate in various transition-metal-catalyzed cross-coupling reactions, such as the Sonogashira coupling, to form more complex unsaturated systems.
Experimental Protocol: Sonogashira Coupling of 1-Bromo-2-pentyne
To a solution of 1-bromo-2-pentyne (1.0 eq.) and a terminal alkyne (1.2 eq.) in a suitable solvent such as THF or DMF, a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and a copper(I) co-catalyst (e.g., CuI, 5-10 mol%) are added. A base, typically an amine like triethylamine or diisopropylethylamine, is then added. The reaction mixture is stirred at room temperature or heated under an inert atmosphere until the starting materials are consumed (monitored by TLC or GC). The reaction is then worked up by adding water or a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography.
Applications in the Synthesis of Bioactive Molecules
1-Bromo-2-pentyne is a key intermediate in the synthesis of various biologically active compounds. A notable application is in the preparation of stereochemically restricted lactone-type analogs of jasmonic acids, which are plant hormones involved in defense mechanisms.
Synthetic Pathway to Jasmonate Analogs
The synthesis of jasmonate analogs often involves the alkylation of a suitable nucleophile with 1-bromo-2-pentyne, followed by further transformations to construct the characteristic cyclopentanone ring and the side chains.
Foundational
The Synthetic Versatility of 1-Bromo-2-pentyne: A Technical Guide for Organic Synthesis
Introduction: 1-Bromo-2-pentyne is a versatile halogenated hydrocarbon that serves as a valuable building block in modern organic synthesis.[1][2] Its bifunctional nature, possessing both a reactive propargylic bromide a...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction: 1-Bromo-2-pentyne is a versatile halogenated hydrocarbon that serves as a valuable building block in modern organic synthesis.[1][2] Its bifunctional nature, possessing both a reactive propargylic bromide and an internal alkyne, allows for a diverse range of chemical transformations. This technical guide provides an in-depth overview of the primary applications of 1-Bromo-2-pentyne, focusing on its utility in constructing complex molecular architectures relevant to pharmaceutical and materials science research. For researchers, scientists, and drug development professionals, this document details key reaction classes, presents quantitative data, outlines experimental protocols, and visualizes reaction pathways.
Core Properties of 1-Bromo-2-pentyne
1-Bromo-2-pentyne is a clear, colorless to pale yellow liquid with the following key physical properties.[1][2][3][4]
The reactivity of 1-Bromo-2-pentyne is dominated by two main features: the susceptibility of the propargylic bromide to nucleophilic attack and the ability of the alkyne to participate in a variety of addition and coupling reactions. These characteristics make it a key intermediate in the synthesis of nitrogen heterocycles, functionalized enynes, and natural product analogs.[1][2]
Synthesis of Nitrogen Heterocycles
Nitrogen-containing heterocycles are privileged scaffolds in medicinal chemistry, present in a majority of FDA-approved small-molecule drugs.[5] 1-Bromo-2-pentyne serves as a crucial reagent for introducing an alkynyl moiety into nitrogen-based structures, which can then be further elaborated.
A robust method for synthesizing substituted piperidines and pyrrolidines involves the copper(I)-catalyzed cross-coupling of 1-bromoalkynes with N-heterocyclic organozinc reagents.[5][6] The organozinc intermediate is generated in situ from the treatment of N,N-dimethylhydrazinoalkenes with diethylzinc. This is followed by a Cu(I)-catalyzed coupling with 1-Bromo-2-pentyne to afford the desired N-heterocycle with an internal alkyne ready for further functionalization.[5][7]
Quantitative Data for Cu(I)-Catalyzed Heterocycle Synthesis [5]
Entry
Hydrazinoalkene
Product
Yield (%)
1
N,N-dimethyl-2-(pent-4-en-1-yl)hydrazine
1-Methyl-2-(pent-2-yn-1-yl)pyrrolidine
75
2
N,N-dimethyl-2-(hex-5-en-1-yl)hydrazine
1-Methyl-2-(pent-2-yn-1-yl)piperidine
82
3
N,N-dimethyl-2-(3-methylpent-4-en-1-yl)hydrazine
1,4-Dimethyl-2-(pent-2-yn-1-yl)pyrrolidine
78
Experimental Protocol: Synthesis of 1-Methyl-2-(pent-2-yn-1-yl)piperidine [5][6]
Formation of the Organozinc Reagent: To a solution of the N,N-dimethylhydrazinoalkene (1.0 mmol) in anhydrous THF (5 mL) under an argon atmosphere, add diethylzinc (1.1 mmol, 1.1 mL of a 1.0 M solution in hexanes) dropwise at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 2 hours to ensure the complete formation of the organozinc intermediate.
Cross-Coupling Reaction: In a separate flask, prepare a solution of CuCN·2LiBr by dissolving CuCN (0.05 mmol, 4.5 mg) and LiBr (0.1 mmol, 8.7 mg) in anhydrous THF (2 mL).
Cool the organozinc solution to 0 °C and add the CuCN·2LiBr solution via cannula.
Add 1-Bromo-2-pentyne (1.2 mmol, 176 mg) dropwise to the reaction mixture.
Stir the reaction at room temperature for 12 hours, monitoring progress by TLC.
Workup and Purification: Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution (10 mL). Extract the aqueous layer with diethyl ether (3 x 15 mL).
Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to yield the title compound.
Logical Workflow for Heterocycle Synthesis
Workflow for Cu-catalyzed synthesis of N-heterocycles.
Ynamides are valuable synthetic intermediates, and 1-Bromo-2-pentyne can be used in their synthesis via copper-mediated N-alkynylation of amides, carbamates, and sulfonamides.[2][8] The reaction typically involves deprotonation of the amide with a strong base like KHMDS, followed by coupling with the alkynyl bromide in the presence of a copper(I) source.[2]
Experimental Protocol: General N-Alkynylation of a Carbamate [2]
Deprotonation: To a solution of the carbamate (1.2 mmol) in anhydrous pyridine (5 mL) under an argon atmosphere, add potassium bis(trimethylsilyl)amide (KHMDS) (1.2 mmol, 2.4 mL of a 0.5 M solution in toluene) at room temperature. Stir for 30 minutes.
Coupling: Add copper(I) iodide (CuI) (0.1 mmol, 19 mg) followed by 1-Bromo-2-pentyne (1.0 mmol, 147 mg).
Stir the reaction mixture at room temperature for 20-24 hours.
Workup and Purification: Quench the reaction with saturated aqueous NH₄Cl solution and extract with ethyl acetate. The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated.
Purify the resulting ynamide by flash chromatography.
Palladium-Catalyzed Cross-Coupling Reactions
The carbon-bromine bond in 1-Bromo-2-pentyne is susceptible to oxidative addition to low-valent palladium complexes, making it an excellent substrate for various cross-coupling reactions. These reactions are fundamental for creating C-C bonds.
While the classic Sonogashira reaction couples a terminal alkyne with an aryl or vinyl halide, the alkynyl halide moiety of 1-Bromo-2-pentyne can participate in related palladium-catalyzed couplings to form functionalized enynes and other conjugated systems.[9] The reaction requires a palladium(0) catalyst, often a copper(I) co-catalyst, and an amine base.[1][10]
Catalytic Cycle for Sonogashira-type Coupling
Generalized catalytic cycle for cross-coupling reactions.
Experimental Protocol: General Palladium-Catalyzed Cross-Coupling [1]
Reaction Setup: To a solution of the organometallic coupling partner (e.g., an organoborane or organostannane) (1.0 mmol) in an appropriate anhydrous solvent (e.g., THF, dioxane) under argon, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol) and a base if required (e.g., K₂CO₃, Na₂CO₃ for Suzuki coupling).
Substrate Addition: Add 1-Bromo-2-pentyne (1.1 mmol, 162 mg) to the mixture.
Reaction Conditions: Heat the reaction mixture to the required temperature (typically 60-100 °C) and stir for 4-24 hours until completion (monitored by TLC or GC-MS).
Workup and Purification: Cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sulfate, filter, and concentrate.
Purify the product by column chromatography.
Nucleophilic Substitution Reactions
The propargylic position of 1-Bromo-2-pentyne is activated towards nucleophilic substitution. The bromide is a good leaving group, allowing for the introduction of a wide variety of functional groups via Sₙ2-type reactions.[11]
Common Nucleophiles and Products
Nucleophile
Formula
Product Type
Azide Ion
N₃⁻
Alkynyl Azide
Cyanide Ion
CN⁻
Alkynyl Nitrile
Thiolate
RS⁻
Alkynyl Thioether
Malonate Ester
CH(CO₂R)₂⁻
Dialkylated Alkyne
Hydroxide Ion
OH⁻
Propargyl Alcohol
Experimental Protocol: Substitution with Sodium Azide [12]
Reaction Setup: In a round-bottom flask, dissolve sodium azide (1.5 mmol, 98 mg) in dimethylformamide (DMF, 5 mL).
Add 1-Bromo-2-pentyne (1.0 mmol, 147 mg) to the solution.
Reaction Conditions: Stir the mixture at room temperature for 12-24 hours. The reaction can be gently heated (e.g., 40-50 °C) to increase the rate.
Workup and Purification: Pour the reaction mixture into water (20 mL) and extract with diethyl ether (3 x 20 mL).
Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and carefully concentrate under reduced pressure.
The crude alkynyl azide can be purified by column chromatography on silica gel. Caution: Organic azides can be energetic; handle with appropriate safety measures.
General Workflow for Nucleophilic Substitution
General workflow for a nucleophilic substitution reaction.
Cycloaddition Reactions
The alkyne functionality in 1-Bromo-2-pentyne can act as a dienophile or dipolarophile in cycloaddition reactions, providing access to cyclic and heterocyclic systems.
As a dienophile, 1-Bromo-2-pentyne can react with a conjugated diene to form a six-membered ring.[3][13] The reaction is typically promoted by heat and the presence of electron-withdrawing groups on the dienophile can accelerate the reaction, although the bromo-methyl group is only weakly activating.
1-Bromo-2-pentyne can react with 1,3-dipoles, such as organic azides, to form five-membered heterocycles like triazoles.[14][15] The thermal reaction often leads to a mixture of regioisomers, whereas the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is highly regioselective, yielding the 1,4-disubstituted triazole.[15]
General Scheme for Cycloaddition Reactions
General schemes for cycloaddition reactions.
Conclusion
1-Bromo-2-pentyne is a potent and versatile reagent in organic synthesis. Its ability to undergo nucleophilic substitution, participate in a wide array of palladium- and copper-catalyzed cross-coupling reactions, and engage in cycloadditions makes it an invaluable tool for the synthesis of complex molecules. The applications detailed in this guide, particularly in the construction of nitrogen heterocycles, highlight its significance for researchers in drug discovery and medicinal chemistry. The experimental protocols and reaction schemes provided herein offer a practical framework for leveraging the synthetic potential of this important chemical building block.
Application Notes and Protocols: Formation of Pent-2-yn-1-ylmagnesium Bromide
For Researchers, Scientists, and Drug Development Professionals Introduction Grignard reagents are powerful nucleophilic organometallic compounds essential for the formation of carbon-carbon bonds in organic synthesis.[1...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Grignard reagents are powerful nucleophilic organometallic compounds essential for the formation of carbon-carbon bonds in organic synthesis.[1][2] Their utility is particularly pronounced in the construction of complex molecular architectures found in pharmaceuticals and natural products.[3] Alkynyl Grignard reagents, specifically, are valuable intermediates for introducing alkyne moieties, which are prevalent in many biologically active compounds.
This document provides a detailed protocol for the preparation of pent-2-yn-1-ylmagnesium bromide, the Grignard reagent derived from 1-bromo-2-pentyne. The successful formation of this reagent is highly dependent on stringent anhydrous conditions, as Grignard reagents are extremely sensitive to moisture, reacting readily with water and other protic solvents.[2][4] The protocol herein outlines the necessary precautions, reagent handling, and procedural steps to facilitate a successful reaction.
Data Presentation
The following table summarizes the typical quantitative parameters for the formation of the Grignard reagent from 1-bromo-2-pentyne. These values are representative and may be optimized for specific experimental setups and scales.
Parameter
Value
Rationale
1-Bromo-2-pentyne
1.0 equivalent
Limiting reagent
Magnesium Turnings
1.2 - 1.5 equivalents
A slight excess ensures complete consumption of the alkyl halide.[5]
Anhydrous Solvent
Tetrahydrofuran (THF) or Diethyl Ether (Et₂O)
Ethereal solvents are required to stabilize the Grignard reagent.[1]
Concentration
0.5 - 1.0 M
A moderate concentration helps to control the exothermicity of the reaction.
Initiation Temperature
Room Temperature
The reaction is often initiated at room temperature before proceeding to reflux.[5]
Reaction Temperature
Gentle Reflux (~35°C for Et₂O, ~66°C for THF)
The exothermic nature of the reaction often maintains a gentle reflux.[6]
Reaction Time
1 - 3 hours
Includes slow addition of the halide and a final stirring period to ensure completion.[5]
1. Apparatus Setup:
a. All glassware must be thoroughly dried in an oven at >120°C for several hours and assembled while hot under a stream of dry inert gas (Argon or Nitrogen) to prevent atmospheric moisture contamination.[2]
b. Equip a three-neck round-bottom flask with a magnetic stir bar, a reflux condenser fitted with an inert gas inlet, and a pressure-equalizing dropping funnel sealed with a septum.
2. Magnesium Activation:
a. Place the magnesium turnings (1.2 eq.) into the reaction flask.
b. Add a single crystal of iodine. The iodine will react with the magnesium surface, which is indicated by the disappearance of its purple color, to remove the passivating layer of magnesium oxide.[8]
c. Gently warm the flask with a heat gun under the inert atmosphere until the iodine sublimes and the color fades. Allow the flask to cool to room temperature.[5]
3. Grignard Reagent Formation:
a. Add enough anhydrous solvent (e.g., diethyl ether) to the flask to cover the magnesium turnings.
b. Prepare a solution of 1-bromo-2-pentyne (1.0 eq.) in anhydrous solvent in the dropping funnel.
c. Add a small portion (~10%) of the 1-bromo-2-pentyne solution to the stirred magnesium suspension.
d. The reaction should initiate, which is typically indicated by gentle bubbling and the appearance of a cloudy, grayish solution.[6] If the reaction does not start, gentle warming with a water bath may be required.
e. Once initiated, add the remaining 1-bromo-2-pentyne solution dropwise from the funnel at a rate that maintains a gentle reflux.[6] The exothermic nature of the reaction should sustain this reflux. If the reaction becomes too vigorous, the rate of addition should be slowed, and external cooling with a water bath may be applied.
f. After the addition is complete, continue to stir the mixture. If refluxing has ceased, gently warm the mixture to reflux for an additional 30-60 minutes to ensure the reaction goes to completion.[9]
4. Completion and Use:
a. Once the reaction is complete (indicated by the consumption of most of the magnesium metal), cool the mixture to room temperature.
b. The resulting gray to brown solution of pent-2-yn-1-ylmagnesium bromide is ready for use in subsequent reactions. It is typically used in situ and should not be isolated.[4]
c. The concentration of the Grignard reagent can be determined by titration if required for precise stoichiometric calculations in downstream applications.
Visualizations
Caption: Workflow for the synthesis of pent-2-yn-1-ylmagnesium bromide.
Application Notes and Protocols for Nucleophilic Substitution Reactions Using 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of 1-bromo-2-pentyne in nucleophilic substitution reactions. 1-Bromo-2-pentyne is a valu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the use of 1-bromo-2-pentyne in nucleophilic substitution reactions. 1-Bromo-2-pentyne is a valuable propargylic halide building block for the introduction of the pent-2-yn-1-yl moiety into a variety of molecular scaffolds. Its reactivity is characterized by the facile displacement of the bromide ion by a wide range of nucleophiles, making it a versatile reagent in the synthesis of complex organic molecules, including pharmaceutical intermediates and novel chemical entities.
Overview of Reactivity
1-Bromo-2-pentyne readily undergoes nucleophilic substitution, primarily through an S(_N)2 mechanism. The propargylic nature of the carbon-bromine bond enhances its reactivity towards nucleophiles. Common nucleophiles that can be employed in reactions with 1-bromo-2-pentyne include, but are not limited to, azides, cyanides, amines, thiolates, and alkoxides.
Applications in Organic Synthesis
The products of nucleophilic substitution on 1-bromo-2-pentyne are versatile intermediates. The resulting alkynyl group can be further functionalized through various reactions such as click chemistry, reduction to the corresponding alkene or alkane, or participation in coupling reactions. This dual functionality makes 1-bromo-2-pentyne a strategic choice for the synthesis of:
Nitrogen-containing heterocycles: Via reaction with nitrogen nucleophiles followed by cyclization.
Alkynyl ethers and thioethers: Important structural motifs in medicinal chemistry.
Chain-extended alkynes: Through reaction with carbon nucleophiles.
Modified peptides and natural products: Introducing the pentynyl group can modulate biological activity.
Quantitative Data from Representative Reactions
The following table summarizes expected yields for nucleophilic substitution reactions with 1-bromo-2-pentyne based on analogous reactions with similar propargylic bromides. Actual yields may vary depending on the specific substrate, reaction conditions, and scale.
Nucleophile (Source)
Product
Solvent
Temperature (°C)
Reaction Time (h)
Expected Yield (%)
Sodium Azide (NaN₃)
1-Azido-2-pentyne
DMF
25 - 50
12 - 24
85 - 95
Potassium Cyanide (KCN)
3-Hexynenitrile
Ethanol
Reflux
4 - 8
70 - 85
Piperidine
1-(Pent-2-yn-1-yl)piperidine
Acetonitrile
25
6 - 12
80 - 90
Sodium Thiophenoxide (PhSNa)
Phenyl pent-2-yn-1-yl sulfide
Methanol
25
2 - 4
90 - 98
Sodium Methoxide (NaOMe)
1-Methoxy-2-pentyne
Methanol
Reflux
6 - 10
75 - 85
Experimental Protocols
The following are detailed protocols for key nucleophilic substitution reactions involving 1-bromo-2-pentyne. These are representative procedures and may require optimization for specific applications.
Protocol 1: Synthesis of 1-Azido-2-pentyne
Objective: To synthesize 1-azido-2-pentyne via an S(_N)2 reaction between 1-bromo-2-pentyne and sodium azide.
Materials:
1-Bromo-2-pentyne
Sodium azide (NaN₃)
Dimethylformamide (DMF), anhydrous
Diethyl ether
Deionized water
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-bromo-2-pentyne (1.0 eq) in anhydrous DMF.
Carefully add sodium azide (1.5 eq) to the solution.
Stir the reaction mixture at room temperature for 12-24 hours. The reaction can be gently heated to 45-50 °C to increase the rate.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, pour the reaction mixture into a separatory funnel containing deionized water.
Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).
Combine the organic layers and wash with deionized water and then with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.
Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure 1-azido-2-pentyne.
Protocol 2: Synthesis of 1-(Pent-2-yn-1-yl)piperidine
Objective: To synthesize 1-(pent-2-yn-1-yl)piperidine through the reaction of 1-bromo-2-pentyne with piperidine.
Materials:
1-Bromo-2-pentyne
Piperidine
Potassium carbonate (K₂CO₃)
Acetonitrile, anhydrous
Diethyl ether
Deionized water
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
To a solution of 1-bromo-2-pentyne (1.0 eq) in anhydrous acetonitrile in a round-bottom flask, add piperidine (1.2 eq) and potassium carbonate (1.5 eq).
Stir the mixture at room temperature for 6-12 hours, monitoring the reaction by TLC.
Once the starting material is consumed, filter the reaction mixture to remove the inorganic salts.
Concentrate the filtrate under reduced pressure.
Dissolve the residue in diethyl ether and wash with deionized water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.
The resulting crude 1-(pent-2-yn-1-yl)piperidine can be purified by column chromatography or distillation.
Protocol 3: Synthesis of Phenyl pent-2-yn-1-yl sulfide
Objective: To prepare an alkynyl thioether via the reaction of 1-bromo-2-pentyne with a thiol in the presence of a base.
Materials:
1-Bromo-2-pentyne
Thiophenol
Sodium hydroxide (NaOH)
Methanol
Dichloromethane
Deionized water
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
In a round-bottom flask, dissolve thiophenol (1.1 eq) in methanol.
Add a solution of sodium hydroxide (1.2 eq) in methanol to the flask and stir for 15 minutes to form the sodium thiophenoxide salt.
Add 1-bromo-2-pentyne (1.0 eq) dropwise to the reaction mixture.
Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.
After completion, remove the methanol under reduced pressure.
Partition the residue between dichloromethane and deionized water.
Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.
Filter and concentrate the organic layer to yield the crude product.
Purify by column chromatography on silica gel to obtain pure phenyl pent-2-yn-1-yl sulfide.
Visualizations
The following diagrams illustrate the general reaction mechanism and a typical experimental workflow for nucleophilic substitution reactions of 1-bromo-2-pentyne.
Caption: General S(_N)2 mechanism for nucleophilic substitution on 1-bromo-2-pentyne.
Caption: A typical experimental workflow for nucleophilic substitution reactions.
Method
Application Notes and Protocols: Synthesis of Bioactive Jasmonic Acid Derivatives Using 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals Introduction Jasmonic acid (JA) and its derivatives are a class of lipid-based plant hormones that play crucial roles in regulating plant growth, developmen...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Jasmonic acid (JA) and its derivatives are a class of lipid-based plant hormones that play crucial roles in regulating plant growth, development, and defense mechanisms. Their structural similarity to prostaglandins in mammals has spurred interest in their therapeutic potential, including anti-inflammatory and anti-cancer activities. The synthesis of novel jasmonic acid analogs is a key strategy for exploring their structure-activity relationships and developing new therapeutic agents. This document provides detailed protocols for the synthesis of stereochemically restricted lactone-type analogues of jasmonic acid, specifically 5-oxa-7-epi-jasmonic acid and 5-oxa-jasmonic acid, utilizing 1-bromo-2-pentyne as a key building block.
Synthesis Overview
The synthesis of 5-oxa-jasmonic acid derivatives is achieved through a three-component coupling reaction involving 2(5H)-furanone, tert-butyl acetate, and 1-bromo-2-pentyne. This is followed by an acidic deprotection of the resulting tert-butyl ester and a subsequent catalytic partial reduction of the alkyne to yield the desired (Z)-olefin.[1]
Experimental Protocols
Protocol 1: Three-Component Coupling for the Synthesis of tert-Butyl (Z)-2-(5-oxo-2-(pent-2-yn-1-yl)tetrahydrofuran-3-yl)acetate
This procedure outlines the initial coupling of the three primary reagents.
To a stirred solution of diisopropylamine in anhydrous THF at -78°C under an argon atmosphere, add n-BuLi dropwise. Stir the mixture for 30 minutes at -78°C to generate lithium diisopropylamide (LDA).
Add a solution of tert-butyl acetate in anhydrous THF to the LDA solution at -78°C.
After stirring for 30 minutes, add a solution of 2(5H)-furanone in anhydrous THF dropwise.
Stir the reaction mixture for 1 hour at -78°C.
Add HMPA, followed by a solution of 1-bromo-2-pentyne in anhydrous THF.
Allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.
Quench the reaction by adding saturated aqueous NH₄Cl solution.
Extract the mixture with diethyl ether.
Wash the combined organic layers with water and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to afford the desired tert-butyl ester as a mixture of diastereomers.
Protocol 2: Deprotection of the tert-Butyl Ester
This protocol describes the removal of the tert-butyl protecting group to yield the corresponding carboxylic acid.
Dissolve the tert-butyl ester in anhydrous CH₂Cl₂ at 0°C.
Add trifluoroacetic acid dropwise to the solution.
Stir the reaction mixture at room temperature for 4 hours.
Remove the solvent and excess TFA under reduced pressure to yield the crude carboxylic acid.
Protocol 3: Catalytic Partial Reduction of the Alkyne
This final step introduces the (Z)-alkene functionality. The Lindlar catalyst, a "poisoned" palladium catalyst, is crucial for the selective reduction of the alkyne to a cis-alkene without further reduction to an alkane.[2][3][4][5][6]
Note: Specific spectroscopic data for 5-oxa-7-epi-jasmonic acid and 5-oxa-jasmonic acid should be acquired upon synthesis and characterization.
Mandatory Visualizations
Jasmonic Acid Biosynthesis Pathway
The biosynthesis of jasmonic acid in plants begins with α-linolenic acid released from chloroplast membranes.[7] A series of enzymatic reactions in the chloroplasts and peroxisomes leads to the formation of (+)-7-iso-jasmonic acid, which then epimerizes to the more stable (-)-jasmonic acid.
Caption: Overview of the jasmonic acid biosynthesis pathway in plants.
Experimental Workflow for Synthesis of 5-Oxa-Jasmonic Acid Derivatives
This workflow illustrates the synthetic sequence from starting materials to the final products.
Caption: Synthetic workflow for 5-oxa-jasmonic acid derivatives.
Jasmonic Acid Signaling Pathway
Upon perception, jasmonic acid or its bioactive conjugate, JA-Ile, initiates a signaling cascade leading to the expression of jasmonate-responsive genes. This process involves the degradation of JAZ repressor proteins and the subsequent activation of transcription factors.
Caption: Simplified diagram of the jasmonic acid signaling pathway.
1-Bromo-2-pentyne: A Versatile Precursor for the Synthesis of Pharmaceutical Intermediates
Application Note AP-CHEM-2025-01 Audience: Researchers, scientists, and drug development professionals. Introduction: 1-Bromo-2-pentyne is a valuable and versatile building block in organic synthesis, particularly for th...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note AP-CHEM-2025-01
Audience: Researchers, scientists, and drug development professionals.
Introduction:
1-Bromo-2-pentyne is a valuable and versatile building block in organic synthesis, particularly for the preparation of a wide array of pharmaceutical intermediates. Its unique structure, featuring a reactive propargyl bromide moiety, allows for diverse chemical transformations, including nucleophilic substitutions, coupling reactions, and cycloadditions. This application note details several key applications of 1-bromo-2-pentyne as a precursor for synthesizing valuable intermediates for drug discovery and development, complete with detailed experimental protocols and quantitative data.
Key Applications and Synthetic Protocols
Sonogashira Coupling for the Synthesis of Substituted Alkynes
The Sonogashira coupling is a powerful palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide. 1-Bromo-2-pentyne can be readily converted to a terminal alkyne, 1-pentyne, which can then participate in Sonogashira coupling to furnish a variety of substituted alkynes. These structures are common motifs in pharmaceutical agents.
Experimental Protocol: Two-Step Synthesis of a Disubstituted Alkyne via Sonogashira Coupling
Step 1: Preparation of 1-Pentyne from 1-Bromo-2-pentyne
A solution of 1-bromo-2-pentyne in a suitable solvent is treated with a strong base to facilitate elimination and generate the terminal alkyne, 1-pentyne.
Step 2: Sonogashira Coupling of 1-Pentyne with an Aryl Halide
Caption: Workflow for the synthesis of alkynyl amines.
Materials:
1-Bromo-2-pentyne (1.0 mmol)
Amine (e.g., piperidine) (1.2 mmol)
Potassium carbonate (K₂CO₃) (1.5 mmol)
Anhydrous acetonitrile (10 mL)
Procedure:
In a round-bottom flask, dissolve 1-bromo-2-pentyne and the amine in anhydrous acetonitrile.
Add potassium carbonate to the mixture.
Stir the reaction mixture at room temperature for 12-24 hours.
Monitor the reaction progress by TLC.
Once the reaction is complete, filter the mixture to remove the inorganic salts.
Concentrate the filtrate under reduced pressure.
Dissolve the residue in diethyl ether and wash with water.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.
Purify by column chromatography if necessary.
Amine
Product
Yield (%)
Piperidine
1-(Pent-2-yn-1-yl)piperidine
80-90
Morpholine
4-(Pent-2-yn-1-yl)morpholine
75-85
Benzylamine
N-Benzyl-N-(pent-2-yn-1-yl)amine
70-80
Synthesis of 1,2,3-Triazoles via Click Chemistry
1-Bromo-2-pentyne can be converted to a terminal alkyne which can then undergo a copper-catalyzed azide-alkyne cycloaddition (CuAAC), a prime example of "click chemistry," to form 1,4-disubstituted 1,2,3-triazoles. Triazoles are a common scaffold in many pharmaceutical compounds.
Experimental Protocol: Synthesis of a 1,2,3-Triazole
Step 1: Synthesis of 1-Azido-2-pentyne
1-Bromo-2-pentyne is reacted with sodium azide in a nucleophilic substitution reaction to yield 1-azido-2-pentyne.
1-Bromo-2-pentyne can serve as a precursor for the synthesis of substituted pyrazoles, which are a class of heterocyclic compounds with a wide range of pharmacological activities. The synthesis can be achieved by reacting 1-bromo-2-pentyne with hydrazine derivatives.
Experimental Protocol: Synthesis of a Substituted Pyrazole
Materials:
1-Bromo-2-pentyne (1.0 mmol)
Hydrazine hydrate or a substituted hydrazine (1.1 mmol)
Base (e.g., sodium ethoxide) (1.1 mmol)
Ethanol (10 mL)
Procedure:
In a round-bottom flask, dissolve 1-bromo-2-pentyne in ethanol.
Add the hydrazine derivative to the solution.
Add the base and reflux the mixture for 6-8 hours.
Monitor the reaction by TLC.
After cooling to room temperature, pour the reaction mixture into ice-water.
Extract the product with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography.
Hydrazine Derivative
Product
Yield (%)
Hydrazine hydrate
3-Propyl-1H-pyrazole
60-70
Phenylhydrazine
1-Phenyl-3-propyl-1H-pyrazole
65-75
Conclusion
1-Bromo-2-pentyne is a highly useful precursor for the synthesis of a variety of pharmaceutical intermediates. The protocols described herein for Sonogashira couplings, alkynyl amine synthesis, click chemistry, and pyrazole formation demonstrate the versatility of this reagent. These methods provide efficient and reliable routes to valuable molecular scaffolds for drug discovery and development. Researchers can adapt these protocols to generate diverse libraries of compounds for biological screening.
Method
Application Notes and Protocols: Diels-Alder Reaction of 1-Bromo-2-pentyne with Dienes
For Researchers, Scientists, and Drug Development Professionals Introduction The Diels-Alder reaction is a powerful and widely utilized [4+2] cycloaddition reaction in organic synthesis for the construction of six-member...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Diels-Alder reaction is a powerful and widely utilized [4+2] cycloaddition reaction in organic synthesis for the construction of six-membered rings.[1][2] This reaction class is valued for its high degree of stereospecificity and regioselectivity. The use of substituted alkynes as dienophiles provides direct access to 1,4-cyclohexadiene derivatives, which are versatile intermediates in the synthesis of complex molecules, including natural products and pharmaceuticals.
This document provides detailed application notes and protocols for the Diels-Alder reaction of 1-bromo-2-pentyne with various dienes. 1-Bromo-2-pentyne serves as an activated dienophile due to the electron-withdrawing nature of the bromine atom, which lowers the energy of the LUMO of the alkyne, facilitating the reaction with electron-rich dienes.[3] We will explore the expected reactivity, regioselectivity, and stereoselectivity with representative dienes: cyclopentadiene, furan, and 1,3-butadiene.
Reaction Principles
The Diels-Alder reaction of 1-bromo-2-pentyne with a conjugated diene is a concerted, pericyclic reaction that proceeds through a single, cyclic transition state.[1] The reaction results in the formation of a 1,4-cyclohexadiene ring with the creation of two new sigma bonds.
Regioselectivity
The regioselectivity of the Diels-Alder reaction with an unsymmetrical dienophile like 1-bromo-2-pentyne and an unsymmetrical diene is governed by the electronic and steric effects of the substituents on both reactants. For a "normal" electron-demand Diels-Alder reaction, the most significant orbital interaction is between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile. The regioselectivity will favor the isomer where the atoms with the largest HOMO and LUMO coefficients on the diene and dienophile, respectively, form a bond. In the case of 1-bromo-2-pentyne, the bromine and ethyl substituents will direct the addition to form specific regioisomers.
Stereoselectivity
When cyclic dienes such as cyclopentadiene are used, the Diels-Alder reaction can lead to the formation of endo and exo stereoisomers.[4] The endo product, where the substituents of the dienophile are oriented towards the developing diene bridge in the transition state, is often the kinetically favored product due to secondary orbital interactions.[3] However, the exo product is typically the thermodynamically more stable isomer. The ratio of endo to exo products can be influenced by reaction temperature and time.
Reaction of 1-Bromo-2-pentyne with Various Dienes
With Cyclopentadiene
The reaction with cyclopentadiene is expected to proceed readily due to the locked s-cis conformation of the diene, which enhances its reactivity.[5] The cycloaddition will yield a bicyclo[2.2.1]hepta-2,5-diene derivative. The primary stereochemical consideration is the formation of endo and exo isomers with respect to the bromine and ethyl groups.
With Furan
Furan is a less reactive diene compared to cyclopentadiene because its aromatic character must be overcome during the cycloaddition.[6][7] The reaction typically requires higher temperatures or longer reaction times. The resulting adduct is an oxa-bridged bicyclic compound. The stereoselectivity is also expected to favor the endo adduct under kinetic control.
With 1,3-Butadiene
As an acyclic diene, 1,3-butadiene must adopt the less stable s-cis conformation to react.[8] The reaction will produce a substituted 1,4-cyclohexadiene. With an unsymmetrical diene like a substituted 1,3-butadiene, regioselectivity becomes a key consideration in addition to the stereochemistry of the resulting adduct.
Data Presentation
Table 1: Hypothetical Product Structures and Expected Outcomes for the Diels-Alder Reaction of 1-Bromo-2-pentyne with Dienes.
General Safety Precautions: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. 1-Bromo-2-pentyne is a halogenated alkyne and should be handled with care as it may be toxic and corrosive. Dienes such as cyclopentadiene (which is generated from its dimer) and furan are flammable.
Protocol 1: Reaction of 1-Bromo-2-pentyne with Cyclopentadiene
Materials:
1-Bromo-2-pentyne (1.47 g, 10 mmol)
Dicyclopentadiene (1.32 g, 10 mmol)
Toluene (20 mL)
Round-bottom flask (50 mL)
Reflux condenser
Heating mantle
Magnetic stirrer and stir bar
Procedure:
Cracking of Dicyclopentadiene: Set up a simple distillation apparatus. Place dicyclopentadiene in the distilling flask and heat it to its boiling point (~170 °C). The monomeric cyclopentadiene (b.p. 41 °C) will distill over. Collect the cyclopentadiene in a flask cooled in an ice bath. Use the freshly distilled cyclopentadiene immediately.
Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 1-bromo-2-pentyne (1.47 g, 10 mmol) and toluene (20 mL).
Slowly add freshly cracked cyclopentadiene (0.66 g, 10 mmol) to the flask at room temperature with stirring.
Attach a reflux condenser and heat the reaction mixture to reflux (approximately 110 °C) using a heating mantle.
Maintain the reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Work-up and Purification: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the solvent under reduced pressure using a rotary evaporator.
Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the endo and exo isomers.
Characterize the products by ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Protocol 2: Reaction of 1-Bromo-2-pentyne with Furan
Materials:
1-Bromo-2-pentyne (1.47 g, 10 mmol)
Furan (1.02 g, 15 mmol, excess)
Xylene (15 mL)
Sealed tube or high-pressure reaction vessel
Heating source (oil bath or heating block)
Procedure:
Reaction Setup: In a thick-walled sealed tube, combine 1-bromo-2-pentyne (1.47 g, 10 mmol), furan (1.02 g, 15 mmol), and xylene (15 mL).
Seal the tube securely and place it in an oil bath or heating block.
Heat the reaction mixture to 140-150 °C for 12-18 hours.
Work-up and Purification: After the reaction period, allow the sealed tube to cool to room temperature behind a blast shield.
Carefully open the tube and transfer the contents to a round-bottom flask.
Remove the solvent and excess furan under reduced pressure.
Purify the resulting residue by column chromatography on silica gel (hexane/ethyl acetate) to separate the cycloadducts.
Analyze the products using appropriate spectroscopic methods.
Protocol 3: Reaction of 1-Bromo-2-pentyne with 1,3-Butadiene
Materials:
1-Bromo-2-pentyne (1.47 g, 10 mmol)
1,3-Butadiene (condensed, ~10 mL, excess)
Toluene (20 mL)
Dry ice/acetone condenser
Round-bottom flask (100 mL)
Magnetic stirrer and stir bar
Procedure:
Reaction Setup: Assemble a 100 mL round-bottom flask with a magnetic stir bar and a dry ice/acetone condenser.
Add 1-bromo-2-pentyne (1.47 g, 10 mmol) and toluene (20 mL) to the flask.
Cool the flask to approximately -78 °C using a dry ice/acetone bath.
Condense 1,3-butadiene gas (~10 mL) into the reaction flask via the condenser.
Once enough butadiene has been collected, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature while stirring.
Continue stirring at room temperature for 24-48 hours. The condenser will prevent the butadiene from escaping.
Work-up and Purification: After the reaction is complete, remove the dry ice/acetone condenser and allow the excess butadiene to evaporate in the fume hood.
Concentrate the remaining solution under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain the desired 1-bromo-2-ethyl-1,4-cyclohexadiene.
Characterize the product by spectroscopic analysis.
Visualizations
Caption: General mechanism of the Diels-Alder reaction.
Caption: A typical experimental workflow for the Diels-Alder reaction.
Application Notes and Protocols for Copper-Catalyzed Cross-Coupling Reactions with 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview and experimental protocols for the use of 1-bromo-2-pentyne in various copper-catalyzed cross-coupling r...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed overview and experimental protocols for the use of 1-bromo-2-pentyne in various copper-catalyzed cross-coupling reactions. The resulting substituted alkynes are valuable intermediates in organic synthesis, particularly for the development of novel therapeutic agents.
Introduction to Copper-Catalyzed Cross-Coupling Reactions of 1-Bromo-2-pentyne
Copper-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. 1-Bromo-2-pentyne is a versatile building block in these reactions, offering a reactive C(sp)-Br bond that can participate in various coupling processes to generate a diverse array of functionalized internal alkynes. These products are of significant interest in medicinal chemistry due to the prevalence of the alkyne moiety in biologically active compounds, including antifungal and anticancer agents, as well as kinase inhibitors.
This document details protocols for four key copper-catalyzed reactions involving 1-bromo-2-pentyne:
Sonogashira-type Coupling: Cross-coupling with terminal alkynes.
Castro-Stephens Coupling: Reaction with organohalides.
Glaser-Hay Coupling: Homocoupling to form a symmetrical diyne.
Ullmann-type Condensation: Coupling with N-heterocycles.
Data Presentation: A Comparative Overview of Coupling Reactions
The following tables summarize quantitative data for representative copper-catalyzed cross-coupling reactions of 1-bromoalkynes. While specific data for 1-bromo-2-pentyne is limited in the literature, the presented data for analogous substrates provides a strong predictive framework for reaction outcomes.
Table 1: Copper(I)-Catalyzed Cross-Coupling of 1-Bromoalkynes with N-Heterocyclic Organozinc Reagents
Entry
1-Bromoalkyne
N-Heterocyclic Precursor
Product
Yield (%)
1
1-Bromo-1-octyne
N,N-dimethylhydrazino-4-pentene
2-(Oct-2-yn-1-yl)piperidine
75
2
1-Bromo-2-phenylethyne
N,N-dimethylhydrazino-4-pentene
2-(3-Phenylprop-2-yn-1-yl)piperidine
68
3
1-Bromo-1-octyne
N,N-dimethylhydrazino-3-butene
2-(Oct-2-yn-1-yl)pyrrolidine
72
Data adapted from a study on the cross-coupling of 1-bromoalkynes with N-heterocyclic organozinc reagents.[1][2][3]
Table 2: Representative Conditions for Copper-Catalyzed Cross-Coupling Reactions
Reaction Type
Copper Catalyst
Ligand/Additive
Base
Solvent
Temperature (°C)
Typical Yields (%)
Sonogashira-type
CuI (5 mol%)
Pd(PPh₃)₄ (2 mol%)
Et₃N
THF
25-50
70-95
Castro-Stephens
CuI (stoichiometric)
None
Pyridine
Pyridine
120
60-80
Glaser-Hay
CuCl (10 mol%)
TMEDA
O₂ (air)
Acetone
25
80-95
Ullmann-type
CuI (10 mol%)
1,10-Phenanthroline
K₂CO₃
DMF
110-130
60-90
Typical conditions are based on general protocols for these reaction types.[2][4][5][6][7][8][9][10][11][12]
Experimental Protocols
General Considerations
All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques.
Anhydrous solvents should be used unless otherwise specified.
Reagents should be of high purity. Glassware should be oven-dried before use.
Synthesis of 1-Bromo-2-pentyne
This protocol is adapted from a general procedure for the synthesis of 1-bromoalkynes.
Materials:
2-Pentyne
N-Bromosuccinimide (NBS)
Silver nitrate (AgNO₃)
Acetone
Pentane
Procedure:
To a round-bottom flask, add 2-pentyne (1.0 eq) and acetone.
Add silver nitrate (0.1 eq) to the solution.
With vigorous stirring, add N-bromosuccinimide (1.1 eq) portion-wise.
Stir the mixture at room temperature for 2-3 hours. Monitor the reaction by TLC.
Upon completion, dilute the reaction mixture with pentane and filter to remove the precipitate.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 1-bromo-2-pentyne.
Protocol for Copper(I)-Catalyzed Cross-Coupling with N-Heterocyclic Organozinc Reagents
This protocol describes the synthesis of N-heterocycles bearing an internal alkyne, which are valuable scaffolds in drug discovery.[1][3]
Application Notes and Protocols: Synthesis of Enynes Using 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the synthetic routes to enynes utilizing 1-bromo-2-pentyne as a key building block. The protocol...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the synthetic routes to enynes utilizing 1-bromo-2-pentyne as a key building block. The protocols detailed below are based on established palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern organic synthesis and crucial for the construction of complex molecules in drug discovery and materials science.
Introduction
Enynes are valuable structural motifs found in numerous biologically active compounds and serve as versatile intermediates in organic synthesis. The combination of both an alkene and an alkyne functionality within one molecule allows for a wide range of subsequent chemical transformations. 1-Bromo-2-pentyne is an attractive reagent for the synthesis of enynes, offering a reactive site for carbon-carbon bond formation at the C1 position. This document outlines the application of several powerful palladium-catalyzed cross-coupling reactions for the synthesis of enynes from 1-bromo-2-pentyne, including the Sonogashira, Negishi, Suzuki-Miyaura, and Stille couplings. While specific literature examples detailing the use of 1-bromo-2-pentyne are limited, the following protocols are based on well-established procedures for similar bromoalkynes and vinyl partners.
Key Reaction Pathways for Enyne Synthesis
The synthesis of enynes from 1-bromo-2-pentyne typically involves the coupling of the sp-hybridized carbon of the alkyne with an sp2-hybridized carbon of a vinyl partner. The choice of reaction depends on the nature of the vinyl partner (e.g., terminal alkyne, organoboron, organozinc, or organotin compound) and the desired functional group tolerance.
Caption: Generalized catalytic cycle for palladium-catalyzed enyne synthesis.
Experimental Protocols
The following are generalized protocols for the major cross-coupling reactions applicable to the synthesis of enynes from 1-bromo-2-pentyne. Researchers should optimize these conditions for their specific substrates.
Protocol 1: Sonogashira Coupling
The Sonogashira coupling is a reaction between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper co-catalyst.[1][2][3][4] In the context of synthesizing a substituted enyne from 1-bromo-2-pentyne, a terminal alkyne would be coupled with a vinyl bromide. A more direct route to a simple enyne would involve coupling 1-bromo-2-pentyne with a terminal vinyl compound, which is a variation of the standard Sonogashira reaction.
Reaction Scheme:
Materials:
Reagent/Material
Purpose
1-Bromo-2-pentyne
Alkyne source
Vinyl derivative (e.g., Styrene)
Alkene source
Pd(PPh₃)₂Cl₂
Palladium catalyst
Copper(I) iodide (CuI)
Co-catalyst
Triethylamine (TEA) or Diisopropylamine (DIPA)
Base and solvent
Tetrahydrofuran (THF)
Solvent
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Drying agent
Procedure:
To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 1-bromo-2-pentyne (1.0 eq), the vinyl derivative (1.2 eq), Pd(PPh₃)₂Cl₂ (0.02-0.05 eq), and CuI (0.05-0.10 eq).
Add anhydrous solvent (e.g., THF or toluene) and the amine base (e.g., TEA or DIPA, 2-3 eq).
Stir the reaction mixture at room temperature or heat to 40-60 °C.
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
Filter the mixture through a pad of Celite to remove the catalyst residues.
Wash the filtrate with saturated aqueous ammonium chloride solution and then with brine.
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Quantitative Data (Representative):
Entry
Vinyl Partner
Catalyst Loading (mol%)
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Styrene
Pd: 2, Cu: 5
TEA
THF
50
12
75-85
2
4-Vinylpyridine
Pd: 3, Cu: 6
DIPA
Toluene
60
10
70-80
3
Methyl acrylate
Pd: 2.5, Cu: 5
TEA
DMF
40
18
65-75
Note: The data in this table is representative of typical Sonogashira couplings and should be used as a starting point for optimization.
Caption: Experimental workflow for the Sonogashira coupling.
Protocol 2: Negishi Coupling
The Negishi coupling involves the reaction of an organozinc compound with an organic halide, catalyzed by a nickel or palladium complex.[5][6][7] This method is known for its high functional group tolerance.
Reaction Scheme:
Materials:
Reagent/Material
Purpose
1-Bromo-2-pentyne
Alkyne source
Vinylzinc reagent (e.g., vinylzinc chloride)
Vinyl nucleophile
Pd(PPh₃)₄ or Ni(dppe)Cl₂
Catalyst
Anhydrous Tetrahydrofuran (THF)
Solvent
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Drying agent
Procedure:
Prepare the vinylzinc reagent in situ or use a commercially available solution.
To a flame-dried Schlenk flask under an inert atmosphere, add the palladium or nickel catalyst (0.01-0.05 eq).
Add a solution of 1-bromo-2-pentyne (1.0 eq) in anhydrous THF.
Slowly add the vinylzinc reagent (1.1-1.5 eq) to the reaction mixture at room temperature.
Stir the reaction at room temperature or gently heat to 40-50 °C.
Monitor the reaction by TLC or GC-MS.
Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride.
Extract the mixture with an organic solvent (e.g., diethyl ether).
Wash the combined organic layers with water and brine.
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography.
Quantitative Data (Representative):
Entry
Vinylzinc Reagent
Catalyst
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Vinylzinc chloride
Pd(PPh₃)₄
THF
25
8
80-90
2
(E)-1-Propenylzinc chloride
Pd₂(dba)₃/SPhos
Dioxane
50
12
75-85
3
Cyclohexenylzinc bromide
Ni(dppe)Cl₂
THF
40
10
70-80
Note: The data in this table is representative of typical Negishi couplings and should be used as a starting point for optimization.
Caption: Catalytic cycle for the Negishi coupling reaction.
Protocol 3: Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds by reacting an organoboron compound with an organic halide in the presence of a palladium catalyst and a base.[2][4][8][9][10][11][12][13][14]
Reaction Scheme:
Materials:
Reagent/Material
Purpose
1-Bromo-2-pentyne
Alkyne source
Vinylboronic acid or ester
Vinyl nucleophile
Pd(PPh₃)₄ or Pd(OAc)₂ with a phosphine ligand
Catalyst
Sodium carbonate (Na₂CO₃) or Potassium phosphate (K₃PO₄)
Base
Toluene/Water or Dioxane/Water
Solvent mixture
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Drying agent
Procedure:
In a round-bottom flask, dissolve 1-bromo-2-pentyne (1.0 eq), the vinylboronic acid or ester (1.2-1.5 eq), and the base (2.0-3.0 eq) in the solvent mixture.
Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.
Add the palladium catalyst (0.01-0.05 eq) to the mixture.
Heat the reaction to 80-100 °C with vigorous stirring.
Monitor the reaction progress by TLC or GC-MS.
After completion, cool the mixture to room temperature and add water.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.
Filter and concentrate the solution under reduced pressure.
Purify the crude product by flash column chromatography.
Quantitative Data (Representative):
Entry
Vinylboron Reagent
Catalyst
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Vinylboronic acid
Pd(PPh₃)₄
Na₂CO₃
Toluene/H₂O
90
12
85-95
2
Potassium vinyltrifluoroborate
PdCl₂(dppf)
Cs₂CO₃
THF/H₂O
80
10
80-90
3
(E)-Styrylboronic acid
Pd(OAc)₂/SPhos
K₃PO₄
Dioxane/H₂O
100
8
88-98
Note: The data in this table is representative of typical Suzuki-Miyaura couplings and should be used as a starting point for optimization.
Protocol 4: Stille Coupling
The Stille coupling involves the reaction of an organotin compound with an organic halide, catalyzed by palladium.[15][16][17][18][19] It is known for its tolerance of a wide variety of functional groups, although organotin reagents are toxic.
Reaction Scheme:
Materials:
Reagent/Material
Purpose
1-Bromo-2-pentyne
Alkyne source
Vinylstannane (e.g., tributyl(vinyl)tin)
Vinyl nucleophile
Pd(PPh₃)₄
Catalyst
Anhydrous Toluene or DMF
Solvent
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Drying agent
Procedure:
To a flame-dried flask under an inert atmosphere, add the palladium catalyst (0.01-0.05 eq).
Add a solution of 1-bromo-2-pentyne (1.0 eq) and the vinylstannane (1.1-1.2 eq) in the anhydrous solvent.
Heat the reaction mixture to 80-110 °C.
Monitor the reaction by TLC or GC-MS.
Upon completion, cool the reaction to room temperature and dilute with diethyl ether.
Wash the solution with a saturated aqueous solution of potassium fluoride to remove tin byproducts.
Filter the mixture through Celite.
Wash the organic layer with water and brine.
Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography.
Quantitative Data (Representative):
Entry
Vinylstannane Reagent
Catalyst
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Tributyl(vinyl)tin
Pd(PPh₃)₄
Toluene
100
16
70-85
2
(E)-Tributyl(styryl)stannane
Pd₂(dba)₃/P(fur)₃
DMF
90
12
75-90
3
1-(Tributylstannyl)cyclohexene
PdCl₂(PPh₃)₂
Dioxane
100
18
65-80
Note: The data in this table is representative of typical Stille couplings and should be used as a starting point for optimization.
Conclusion
The palladium-catalyzed cross-coupling reactions described provide a powerful and versatile toolkit for the synthesis of enynes from 1-bromo-2-pentyne. The choice of the specific methodology—Sonogashira, Negishi, Suzuki-Miyaura, or Stille—will depend on the desired final product, the availability of starting materials, and the functional group compatibility required for the synthesis. The provided protocols and representative data serve as a valuable resource for researchers in the development of novel enyne-containing molecules for pharmaceutical and materials science applications. It is crucial to perform appropriate reaction optimization and safety assessments for each specific application.
Protecting Group Strategies for Reactions Involving 1-Bromo-2-pentyne: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the strategic use of protecting groups in reactions involving 1-bromo-2-pentyne. The aci...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the strategic use of protecting groups in reactions involving 1-bromo-2-pentyne. The acidic proton of terminal alkynes necessitates protection in many synthetic transformations to prevent unwanted side reactions. This guide focuses on the selection, application, and removal of suitable protecting groups, with a particular emphasis on silyl ethers, to facilitate successful and high-yielding reactions.
Introduction to Protecting Group Strategy
In the synthesis of complex organic molecules, the presence of multiple reactive functional groups often requires a strategic approach to ensure that reactions occur at the desired site. Protecting groups are chemical moieties that are temporarily attached to a functional group to render it inert to specific reaction conditions. After the desired transformation is complete, the protecting group is removed to restore the original functionality.
For terminal alkynes like 1-bromo-2-pentyne, the acetylenic proton is acidic and can be readily deprotonated by bases, including organometallic reagents. This can lead to undesired side reactions, such as quenching of reagents or participation in coupling reactions. Therefore, the protection of the terminal alkyne is a critical step in many synthetic routes involving this substrate. An ideal protecting group for this purpose should be:
Easy to introduce in high yield.
Stable to the conditions of the subsequent reaction(s).
Easy to remove selectively in high yield without affecting other functional groups.
Commonly Used Protecting Groups for Terminal Alkynes
Several protecting groups have been developed for terminal alkynes, with trialkylsilyl groups being the most widely employed due to their reliability and versatility.
Trialkylsilyl Protecting Groups
Trialkylsilyl groups are the most common choice for protecting terminal alkynes. The stability of the silyl group is influenced by the steric bulk of the alkyl substituents on the silicon atom.
Trimethylsilyl (TMS): This is one of the most common and easily cleaved silyl protecting groups. It offers good stability under many reaction conditions but can be removed under very mild basic or fluoride-mediated conditions.
Triisopropylsilyl (TIPS): The bulky isopropyl groups on the silicon atom make the TIPS group significantly more stable than the TMS group.[1] It is resistant to a wider range of reaction conditions and requires more forcing conditions for removal.[1][2] This increased stability makes it a preferred choice when subsequent reaction steps involve stronger bases or nucleophiles.
Other Protecting Groups
While less common than silyl ethers for simple alkynes, other protecting groups can be advantageous in specific contexts:
Diphenylphosphoryl (Ph₂P(O)): This is a polar protecting group that can facilitate the purification of products by chromatography.[3] It is stable under acidic conditions and can be removed with bases like t-BuOK.[3]
Cobalt Carbonyl Complexes: These complexes can selectively protect the alkyne triple bond, leaving other sites of unsaturation in the molecule available for reaction.[4]
Quantitative Data Summary
The following tables summarize typical reaction conditions and yields for the protection and deprotection of terminal alkynes with commonly used silyl protecting groups.
Table 1: Protection of Terminal Alkynes with Silyl Groups
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-bromo-2-pentyne (1.0 eq) and dissolve it in anhydrous THF.
Cool the solution to -78 °C in a dry ice/acetone bath.
Slowly add n-butyllithium (1.05 eq) dropwise to the solution. Stir the mixture at -78 °C for 30 minutes.
Add chlorotrimethylsilane (1.1 eq) dropwise to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 1-2 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by slowly adding saturated aqueous NH₄Cl solution.
Extract the aqueous layer with diethyl ether or ethyl acetate (3 x).
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.
Filter and concentrate the solvent in vacuo.
Purify the crude product by flash column chromatography on silica gel to afford the TMS-protected 1-bromo-2-pentyne.
Protocol 2: Triisopropylsilyl (TIPS) Protection of 1-Bromo-2-pentyne
This protocol is analogous to the TMS protection protocol, substituting chlorotrimethylsilane with chlorotriisopropylsilane (TIPSCl). Due to the higher steric hindrance of the TIPS group, the reaction may require slightly longer reaction times.
Protocol 3: Deprotection of TMS-Protected Alkynes using Potassium Carbonate
Materials:
TMS-protected alkyne
Potassium carbonate (K₂CO₃)
Methanol (MeOH)
Diethyl ether or Ethyl acetate
Water
Brine
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
Dissolve the TMS-protected alkyne (1.0 eq) in methanol (typically at a concentration of 0.1-0.2 M).
Add potassium carbonate (0.1 to 1.5 equivalents; often a catalytic amount is sufficient).[1]
Stir the mixture at room temperature under an inert atmosphere.
Monitor the reaction progress by TLC until the starting material is consumed (typically 1-4 hours).[1]
Concentrate the reaction mixture in vacuo.
Dilute the residue with diethyl ether or ethyl acetate.
Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
Filter and concentrate in vacuo to yield the crude deprotected alkyne.
Purify by flash column chromatography if necessary.
Protocol 4: Deprotection of TIPS-Protected Alkynes using Silver Fluoride (AgF)
Materials:
TIPS-protected alkyne
Silver fluoride (AgF)
Methanol (MeOH)
1 M Hydrochloric acid (HCl)
Ethyl acetate
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
In a flask protected from light (e.g., wrapped in aluminum foil), dissolve the TIPS-protected alkyne (1.0 eq) in methanol to a concentration of approximately 0.1 M.
Add silver fluoride (1.5 equivalents) to the solution.[1][2]
Stir the reaction mixture at room temperature (23 °C).[1][2]
Monitor the reaction by TLC until the starting material is consumed.
Add 1 M HCl (3 equivalents) to the reaction mixture and stir for 10 minutes.
Filter the mixture to remove insoluble silver salts.
Extract the filtrate with ethyl acetate.
Wash the combined organic layers with brine.
Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.
Purify the residue by column chromatography on silica gel.
Decision-Making for Protecting Group Selection
The choice of protecting group is crucial and depends on the specific reaction conditions of the subsequent synthetic steps. The following diagram provides a simplified decision-making guide for selecting between TMS and TIPS as protecting groups for 1-bromo-2-pentyne.
Caption: Decision guide for selecting a silyl protecting group.
Application in Sonogashira Coupling
A primary application for protecting 1-bromo-2-pentyne is in Sonogashira coupling reactions.[5][6] In this palladium-catalyzed cross-coupling reaction, an aryl or vinyl halide is coupled with a terminal alkyne. If 1-bromo-2-pentyne were used directly, the acidic alkyne proton would react with the basic conditions typically employed, and the bromine atom could also potentially undergo reaction. By protecting the alkyne, the molecule can be selectively coupled through the C-Br bond. Following the coupling reaction, the protecting group can be removed to yield the desired product.
For instance, a TIPS-protected 1-bromo-2-pentyne could be coupled with an aryl iodide under standard Sonogashira conditions. The robust nature of the TIPS group would ensure its survival during the coupling reaction. Subsequent deprotection would then yield the corresponding aryl-substituted 2-pentyne derivative.
Conclusion
The strategic use of protecting groups is indispensable for the successful application of 1-bromo-2-pentyne in complex organic synthesis. Trialkylsilyl groups, particularly TMS and TIPS, offer a reliable and versatile means of protecting the terminal alkyne. The choice between these groups should be guided by the specific demands of the synthetic route, with TMS being suitable for milder conditions and TIPS providing enhanced stability for more rigorous transformations. The detailed protocols provided herein serve as a practical guide for researchers to effectively implement these protecting group strategies in their work.
Technical Support Center: Optimizing Sonogashira Coupling for 1-Bromo-2-pentyne
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing Sonogashira coupling reactions involving...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing Sonogashira coupling reactions involving 1-Bromo-2-pentyne.
Troubleshooting Guide
Challenges such as low yield, catalyst decomposition, or the formation of side products are common in Sonogashira coupling reactions. The following table outlines potential issues, their probable causes, and recommended solutions when working with 1-Bromo-2-pentyne.
Problem
Potential Cause(s)
Recommended Solution(s)
Low or No Product Yield
1. Catalyst Inactivity: The active Pd(0) species may not have formed or has decomposed.[1] 2. Low Reactivity of Alkyl Bromide: 1-Bromo-2-pentyne, as an alkyl halide, is less reactive than the more commonly used aryl or vinyl halides.[2][3] 3. Insufficient Temperature: The reaction temperature may be too low for the oxidative addition step, which is often the rate-limiting step, especially with less reactive bromides.[4][5] 4. Inappropriate Ligand: The phosphine ligand may not be suitable for activating the alkyl bromide.
1. Use a fresh, high-purity palladium catalyst and copper co-catalyst.[1] Ensure all reagents and solvents are thoroughly degassed to prevent catalyst oxidation.[6] 2. Increase the reaction temperature. For aryl bromides, temperatures of 60-100°C are often required.[4][5] Consider using a more reactive iodide analogue if feasible. 3. For challenging substrates, consider using more electron-rich and bulky phosphine ligands like XPhos or PtBu₃ to promote catalysis.[5][7] 4. Screen different ligands to find one that is optimal for the specific substrate combination.[7]
Significant Alkyne Homocoupling (Glaser Coupling)
1. Presence of Oxygen: Oxygen promotes the copper-catalyzed oxidative homocoupling of the terminal alkyne.[6][8] 2. High Copper Concentration: An excess of the copper co-catalyst can increase the rate of alkyne dimerization.[5] 3. Slow Cross-Coupling: If the desired cross-coupling reaction is slow, the homocoupling side reaction can become more prominent.[9]
1. Ensure the reaction is conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen).[6] Use properly degassed solvents and reagents.[1] Some protocols suggest adding a small amount of dilute hydrogen gas to the inert atmosphere to suppress homocoupling.[10] 2. Reduce the loading of the copper(I) salt.[5] 3. Consider a copper-free Sonogashira protocol to eliminate Glaser coupling.[1][3] This may require specific ligands or different reaction conditions.[1]
Formation of Black Precipitate (Palladium Black)
1. Catalyst Decomposition: The palladium catalyst has precipitated out of the solution, rendering it inactive.[1] 2. Inappropriate Solvent Choice: Some solvents, such as THF, have been anecdotally reported to promote the formation of palladium black.[11] 3. High Temperature: Excessive temperatures can lead to catalyst decomposition.[12]
1. Use fresh, high-purity reagents and solvents to avoid impurities that can poison the catalyst.[1] 2. If using THF, consider switching to an alternative solvent like triethylamine (used as both base and solvent), DMF, or toluene.[4][11][13] 3. Optimize the reaction temperature; it should be high enough for the reaction to proceed but not so high that it causes catalyst decomposition.[4]
Reaction Stalls or is Sluggish
1. Poor Quality Reagents: Impurities in the starting materials, solvents, or base can inhibit the catalyst.[1] 2. Base Suitability: The amine base may not be sufficiently strong or may be of poor quality.[1]
1. Purify the 1-Bromo-2-pentyne and the terminal alkyne if their purity is questionable.[1] Ensure the copper(I) iodide is fresh, as it can degrade over time.[1] Use anhydrous solvents.[11] 2. Ensure the amine base is dry and used in an appropriate excess.[1] Triethylamine and diisopropylamine are commonly used.[1] Filtering the amine base through silica gel or alumina directly into the reaction flask can sometimes improve results.[11]
Frequently Asked Questions (FAQs)
Q1: What are the most critical parameters to control for a successful Sonogashira coupling with 1-Bromo-2-pentyne?
A1: The most critical parameters are the exclusion of oxygen, the quality of the catalyst and reagents, and the reaction temperature. Running the reaction under an inert atmosphere (argon or nitrogen) with degassed solvents is crucial to prevent both catalyst decomposition and alkyne homocoupling.[1][6] Given that 1-Bromo-2-pentyne is an alkyl bromide, which is less reactive than aryl bromides, a higher reaction temperature may be necessary to drive the reaction to completion.[2][3]
Q2: How do I choose the right palladium catalyst and ligand for coupling with an alkyl bromide?
A2: Common palladium catalysts for Sonogashira couplings include Pd(PPh₃)₄ and PdCl₂(PPh₃)₂.[3][7] For less reactive substrates like alkyl bromides, catalyst systems with bulky and electron-rich phosphine ligands such as XPhos or PtBu₃ can be more effective as they can increase the rate of the oxidative addition step.[5][7] N-heterocyclic carbene (NHC) palladium complexes are also emerging as highly efficient catalysts.[7]
Q3: What is the role of the copper co-catalyst, and can I run the reaction without it?
A3: The copper(I) co-catalyst, typically CuI, reacts with the terminal alkyne to form a copper(I) acetylide.[3] This species then undergoes transmetalation with the palladium complex, facilitating the coupling reaction.[2] However, the copper co-catalyst also promotes the undesirable homocoupling of the alkyne (Glaser coupling), especially in the presence of oxygen.[6][8] Yes, copper-free Sonogashira reactions are possible and are often preferred to avoid this side reaction.[1][3] These protocols may require specific ligands or different reaction conditions to be efficient.[1]
Q4: Which solvent and base should I use for the coupling of 1-Bromo-2-pentyne?
A4: The choice of solvent and base is critical for the reaction's success. Amine bases, such as triethylamine (TEA) or diisopropylamine (DIPA), are commonly used and can sometimes serve as the solvent as well.[1][2] The base is necessary to deprotonate the terminal alkyne.[1] Other common solvents include tetrahydrofuran (THF), dimethylformamide (DMF), and toluene.[4][11][13] It's worth noting that THF has been anecdotally linked to the formation of palladium black, so if catalyst decomposition is an issue, switching to another solvent is advisable.[11] The solvent must be able to dissolve the various components of the reaction, including the organic substrates and the metal complexes.[13]
Q5: My reaction is producing a significant amount of a 1,3-diyne byproduct. What is it and how can I prevent it?
A5: The 1,3-diyne byproduct is the result of alkyne homocoupling, also known as Glaser or Hay coupling.[6] This side reaction involves the dimerization of your terminal alkyne starting material and is primarily promoted by the copper(I) co-catalyst in the presence of oxygen.[6] To minimize this, ensure your reaction is rigorously oxygen-free by using degassed solvents and maintaining a robust inert atmosphere.[6] Reducing the amount of copper catalyst or switching to a copper-free protocol are also effective strategies to prevent this side reaction.[3][5]
Quantitative Data Summary
The following tables summarize key quantitative data for optimizing Sonogashira coupling reactions. Note that optimal conditions for 1-Bromo-2-pentyne may need to be determined empirically.
High temperatures, often requires specialized catalysts/ligands
Experimental Protocol: General Procedure for Sonogashira Coupling of 1-Bromo-2-pentyne
This protocol provides a starting point for the coupling of 1-Bromo-2-pentyne with a generic terminal alkyne. Optimization of specific parameters will likely be necessary.
Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%) and copper(I) iodide (CuI, 4 mol%).
Inert Atmosphere: Seal the flask with a septum and cycle between vacuum and an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.
Reagent Addition: Under a positive pressure of the inert gas, add the degassed solvent (e.g., triethylamine or a mixture of toluene and triethylamine).
Substrate Addition: Add the terminal alkyne (1.2 equivalents) and 1-Bromo-2-pentyne (1.0 equivalent) to the stirring solution via syringe.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-80°C) and monitor the reaction progress by TLC or GC/MS.
Work-up: Upon completion, cool the reaction to room temperature and dilute with an organic solvent such as diethyl ether or ethyl acetate. Filter the mixture through a pad of Celite® to remove the catalyst residues, washing the pad with the same solvent.
Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can then be purified by flash column chromatography on silica gel to afford the desired coupled product.
Common side reactions and byproducts with 1-Bromo-2-pentyne
Welcome to the Technical Support Center for 1-Bromo-2-pentyne. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and byproduct formation durin...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for 1-Bromo-2-pentyne. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and byproduct formation during their experiments.
Frequently Asked Questions (FAQs)
Q1: What are the most common types of side reactions observed with 1-Bromo-2-pentyne?
A1: 1-Bromo-2-pentyne is a reactive propargylic bromide susceptible to several side reactions, primarily:
Isomerization to Allenic Bromides: Under basic or even neutral conditions, 1-bromo-2-pentyne can rearrange to form the isomeric 1-bromo-1,2-pentadiene.
Elimination Reactions: In the presence of strong or sterically hindered bases, elimination of HBr can occur to yield enynes.
Homocoupling (Wurtz-type Coupling): During the formation of organometallic reagents, such as Grignard reagents, the starting material can couple with itself to form a dimer.
Reaction with Solvent or Base: The reactive nature of 1-bromo-2-pentyne can lead to reactions with nucleophilic solvents or the base used in the reaction, leading to undesired byproducts.
Q2: I am observing a significant amount of an allenic byproduct in my nucleophilic substitution reaction. How can I minimize this?
A2: The formation of an allenic bromide is a common issue. To favor the desired SN2 product, consider the following:
Choice of Base/Nucleophile: Use a soft, non-basic nucleophile. Harder, more basic nucleophiles are more likely to induce isomerization.
Temperature: Keep the reaction temperature as low as possible. Isomerization is often favored at higher temperatures.
Solvent: Use a polar aprotic solvent (e.g., acetone, DMF) to favor the SN2 pathway.
Q3: My Grignard reagent formation is low-yielding, and I see a significant amount of a higher molecular weight byproduct. What is happening?
A3: This is likely due to Wurtz-type homocoupling of the 1-bromo-2-pentyne. To minimize this:
Slow Addition: Add the 1-bromo-2-pentyne solution very slowly to the magnesium turnings. This keeps the concentration of the alkyl halide low, disfavoring the coupling reaction.
Activated Magnesium: Ensure your magnesium is highly activated. You can use methods like stirring without solvent under an inert atmosphere or adding a small crystal of iodine.
Solvent: Anhydrous diethyl ether or THF are standard. Ensure your solvent is completely dry.
Q4: In my Sonogashira coupling, I am getting a lot of homocoupling of my terminal alkyne. Is this related to the 1-bromo-2-pentyne?
A4: While homocoupling of the terminal alkyne (Glaser coupling) is a common side reaction in Sonogashira couplings, the propargylic bromide itself can also be problematic. The basic conditions of the Sonogashira reaction can promote the side reactions of 1-bromo-2-pentyne mentioned above. To troubleshoot:
Copper-Free Conditions: Sometimes, copper-free Sonogashira conditions can reduce homocoupling.
Base Selection: The choice of amine base can be critical. Triethylamine or diisopropylethylamine are common, but you may need to screen other bases.
Inert Atmosphere: Rigorous exclusion of oxygen is crucial to minimize Glaser coupling.
Troubleshooting Guides
Issue 1: Predominance of Allenic Byproduct in Nucleophilic Substitution
Symptoms:
NMR or GC-MS analysis shows a significant peak corresponding to 1-bromo-1,2-pentadiene or the product of nucleophilic attack on the allene.
Low yield of the desired substituted 2-pentyne product.
Troubleshooting Workflow:
Troubleshooting
Preventing dimerization of 1-Bromo-2-pentyne in storage
Welcome to the Technical Support Center for 1-Bromo-2-pentyne. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the storage, handling, and troubleshooting o...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for 1-Bromo-2-pentyne. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the storage, handling, and troubleshooting of this reactive haloalkyne.
Frequently Asked Questions (FAQs)
Q1: Why is my sample of 1-Bromo-2-pentyne turning a yellow or brown color in storage?
A1: The discoloration of 1-Bromo-2-pentyne is often an indicator of product degradation, primarily through dimerization or oligomerization. Like many terminal alkynes, 1-Bromo-2-pentyne is susceptible to oxidative coupling reactions, which can be initiated by factors such as exposure to air (oxygen), light, heat, or the presence of metal contaminants.
Q2: What is the primary degradation pathway for 1-Bromo-2-pentyne during storage?
A2: The most common degradation pathway is a dimerization reaction, analogous to the Glaser or Hay coupling of terminal alkynes. This process involves the oxidative coupling of two alkyne molecules to form a 1,3-diyne. This reaction is often catalyzed by trace amounts of copper or other transition metals.
Q3: What are the ideal storage conditions for 1-Bromo-2-pentyne to minimize degradation?
A3: To ensure the long-term stability of 1-Bromo-2-pentyne, it is crucial to store it under conditions that minimize the potential for dimerization. The recommended storage conditions are summarized in the table below.
Parameter
Recommended Condition
Rationale
Temperature
-20°C to 4°C
Reduces the rate of chemical reactions, including dimerization.
Atmosphere
Inert (Nitrogen or Argon)
Prevents oxidation, a key step in the dimerization pathway.
Light
Amber vial or stored in the dark
Protects the compound from light-induced degradation.
Container
Tightly sealed, clean glass container
Prevents contamination and exposure to air and moisture.
Q4: Can I use a chemical inhibitor to prevent the dimerization of 1-Bromo-2-pentyne?
A4: Yes, the addition of a radical inhibitor can be an effective strategy to prolong the shelf-life of 1-Bromo-2-pentyne. Common inhibitors for unsaturated compounds include:
Butylated hydroxytoluene (BHT): A widely used antioxidant that can scavenge free radicals.[1][2][3][4][5]
Hydroquinone: Another effective polymerization inhibitor that works by reacting with free radicals.[6][7][8][9]
Phenothiazine: Known to inhibit radical polymerization and can be used for stabilizing acrylic acid.[10][11][12]
A typical concentration for these inhibitors is in the range of 100-500 ppm. It is essential to verify that the chosen inhibitor will not interfere with downstream applications.
Troubleshooting Guide
This guide provides solutions to common problems encountered during the storage and use of 1-Bromo-2-pentyne.
Problem
Possible Cause(s)
Recommended Solution(s)
Unexpected solid formation in the liquid sample.
Dimerization or polymerization has occurred.
- Confirm the identity of the solid using analytical techniques (e.g., NMR, IR). - If dimerization is confirmed, the product may need to be repurified (e.g., by distillation or chromatography) before use. - Review storage conditions and consider adding an inhibitor.
Inconsistent results in reactions using 1-Bromo-2-pentyne from an older stock.
The purity of the reagent has decreased due to degradation.
- Assess the purity of the 1-Bromo-2-pentyne using GC or NMR. - Purify the reagent if necessary. - For critical applications, it is recommended to use a fresh bottle of the reagent.
Difficulty in achieving complete conversion in a reaction.
The presence of dimers or oligomers may be interfering with the reaction.
- Use purified 1-Bromo-2-pentyne. - Consider increasing the stoichiometry of the reagent, but be aware that this may complicate purification.
Experimental Protocols
Protocol 1: Monitoring the Stability of 1-Bromo-2-pentyne by Gas Chromatography (GC)
This protocol outlines a method to quantify the purity of 1-Bromo-2-pentyne over time to assess its stability under different storage conditions.
Sample Preparation:
Prepare a stock solution of 1-Bromo-2-pentyne in a suitable solvent (e.g., dichloromethane or hexane) at a known concentration (e.g., 1 mg/mL).
Prepare a series of standards of known concentrations to generate a calibration curve.
GC Analysis:
Instrument: Gas chromatograph with a Flame Ionization Detector (FID).
Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).
Injector Temperature: 250°C.
Detector Temperature: 280°C.
Oven Program: Start at 50°C for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.
Carrier Gas: Helium or Nitrogen.
Data Analysis:
Inject the standards and the sample solution.
Identify the peaks corresponding to 1-Bromo-2-pentyne and any potential dimers (which would have a longer retention time).
Quantify the amount of 1-Bromo-2-pentyne in the sample using the calibration curve.
Calculate the percentage purity of the sample.
Repeat the analysis at regular intervals (e.g., weekly or monthly) to monitor changes in purity.
Protocol 2: Accelerated Stability Study
This protocol describes a method to quickly assess the stability of 1-Bromo-2-pentyne under stressed conditions.[13][14][15]
Sample Preparation:
Aliquot samples of 1-Bromo-2-pentyne into several vials.
If testing inhibitors, add the inhibitor at the desired concentration to a subset of the vials.
Seal the vials under an inert atmosphere.
Storage Conditions:
Place the vials in an oven at an elevated temperature (e.g., 40°C or 50°C).
Keep a control set of vials at the recommended storage temperature (-20°C or 4°C).
Analysis:
At specified time points (e.g., 1, 2, 4, and 8 weeks), remove a vial from the oven and one from the control storage.
Analyze the purity of both samples using the GC method described in Protocol 1.
Evaluation:
Compare the degradation rate of the sample at the elevated temperature to the control sample.
A significant decrease in purity at the elevated temperature indicates potential long-term stability issues at room temperature.
Visualizations
The following diagrams illustrate key concepts related to the dimerization of 1-Bromo-2-pentyne.
Caption: The dimerization pathway of 1-Bromo-2-pentyne.
Caption: A troubleshooting workflow for addressing 1-Bromo-2-pentyne dimerization.
Technical Support Center: Grignard Reactions with 1-Bromo-2-pentyne
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of Grignard reactions involving...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of Grignard reactions involving 1-bromo-2-pentyne.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when forming a Grignard reagent from 1-bromo-2-pentyne?
A1: The main challenges include initiating the reaction on the magnesium surface, which can be passivated by a layer of magnesium oxide, and preventing side reactions.[1] Grignard reagents are also highly sensitive to moisture and atmospheric oxygen, requiring strictly anhydrous and inert conditions for successful synthesis.[2]
Q2: Which solvent is recommended for this reaction, diethyl ether or tetrahydrofuran (THF)?
A2: Both anhydrous diethyl ether and THF are suitable solvents for Grignard reactions. THF is often preferred for less reactive halides due to its higher boiling point and superior ability to solvate and stabilize the Grignard reagent.[3] For alkynyl halides, THF is a common choice.
Q3: What are the most common side reactions that can lower the yield?
A3: The most prevalent side reaction is Wurtz-type coupling, where the formed pent-2-ynylmagnesium bromide reacts with unreacted 1-bromo-2-pentyne to form a dimer.[3] Additionally, if any moisture is present, the highly basic Grignard reagent will be quenched to form pentyne.
Q4: How can I confirm that the Grignard reagent has formed?
A4: Visual indicators of a successful Grignard reagent formation include the disappearance of the magnesium turnings, the solution turning cloudy and grey or brownish, and a gentle reflux due to the exothermic nature of the reaction.[1] For quantitative analysis, titration of an aliquot of the Grignard solution is recommended.
Troubleshooting Guide
Issue 1: The Grignard reaction fails to initiate.
Possible Cause: Inactive magnesium surface due to a passivating oxide layer.
Recommended Solution: Activate the magnesium turnings prior to the addition of 1-bromo-2-pentyne. This can be achieved by gently crushing the turnings to expose a fresh surface, or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane as an initiator.[4][5] The disappearance of the iodine color or the evolution of ethene gas indicates activation.[4]
Possible Cause: Presence of moisture in the glassware or solvent.
Recommended Solution: All glassware must be rigorously dried, either in an oven overnight at >120°C or by flame-drying under vacuum, and then cooled under an inert atmosphere (e.g., nitrogen or argon). Use only anhydrous solvents.[2]
Issue 2: The yield of the desired product is low.
Possible Cause: Wurtz-type homocoupling of the alkynyl halide.
Recommended Solution: Minimize this side reaction by adding the 1-bromo-2-pentyne solution to the magnesium suspension slowly and dropwise. This maintains a low concentration of the halide in the reaction mixture, reducing the likelihood of it reacting with the newly formed Grignard reagent.[3]
Possible Cause: The Grignard reagent is being quenched by moisture or atmospheric oxygen.
Recommended Solution: Ensure the entire reaction is conducted under a positive pressure of a dry, inert gas. Use anhydrous solvents and reagents. It may be beneficial to prepare a slight excess of the Grignard reagent to compensate for any unavoidable quenching.[6]
Possible Cause: Incomplete reaction.
Recommended Solution: Allow for a sufficient reaction time, typically 1-3 hours after the addition of the halide, and consider gentle heating to ensure all the magnesium has been consumed.
Issue 3: Formation of unexpected byproducts.
Possible Cause: The Grignard reagent is reacting with atmospheric carbon dioxide.
Recommended Solution: Maintain a positive pressure of an inert gas throughout the preparation and subsequent reaction of the Grignard reagent to prevent exposure to air.[7]
Possible Cause: If the subsequent reaction is with a sterically hindered ketone, the Grignard reagent may act as a base, leading to enolization of the ketone rather than nucleophilic addition.[8]
Recommended Solution: For reactions with sterically hindered ketones, consider the use of cerium(III) chloride (Luche reduction conditions) to enhance the nucleophilicity of the Grignard reagent and suppress enolization.[9]
Data Presentation
Quantitative yield data for the Grignard reaction of 1-bromo-2-pentyne is not extensively reported in the literature. The following table provides illustrative data for analogous Grignard reactions to demonstrate the impact of reaction parameters on yield.
Protocol: Preparation of Pent-2-ynylmagnesium Bromide
This protocol is a general guideline and may require optimization.
Materials:
Magnesium turnings (1.2 equivalents)
1-Bromo-2-pentyne (1.0 equivalent)
Anhydrous tetrahydrofuran (THF)
Iodine (one small crystal) or 1,2-dibromoethane (a few drops)
Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stir bar
Inert gas supply (Nitrogen or Argon)
Methodology:
Apparatus Setup: Assemble the three-necked flask with the dropping funnel, reflux condenser (topped with an inert gas inlet), and a stopper. Flame-dry all glassware under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.
Magnesium Activation: Place the magnesium turnings and a magnetic stir bar in the flask. Add a single crystal of iodine or a few drops of 1,2-dibromoethane. Gently warm the flask with a heat gun under a flow of inert gas until the iodine sublimes and coats the magnesium or until bubbles of ethene are observed. Allow the flask to cool.
Reaction Initiation: Add enough anhydrous THF to cover the magnesium turnings. Prepare a solution of 1-bromo-2-pentyne in anhydrous THF in the dropping funnel. Add a small portion (~10%) of the 1-bromo-2-pentyne solution to the stirred magnesium suspension. The reaction should initiate, as indicated by a gentle reflux and the disappearance of the iodine color. If the reaction does not start, gentle warming may be necessary.
Grignard Reagent Formation: Once the reaction has initiated, add the remaining 1-bromo-2-pentyne solution dropwise at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, slow the addition rate and cool the flask in an ice bath.
Reaction Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for 1-3 hours, or until most of the magnesium has been consumed. The resulting greyish, cloudy solution is the pent-2-ynylmagnesium bromide Grignard reagent and can be used in subsequent reactions.
Mandatory Visualization
Caption: Troubleshooting workflow for Grignard reactions.
Troubleshooting guide for incomplete 1-Bromo-2-pentyne reactions
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the synthesis of 1-Bromo-2-pe...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the synthesis of 1-Bromo-2-pentyne. The information is presented in a question-and-answer format to directly address specific challenges that may arise during this chemical transformation.
Troubleshooting Guide for Incomplete 1-Bromo-2-pentyne Reactions
Question: My reaction to synthesize 1-Bromo-2-pentyne from 2-Pentyn-1-ol using phosphorus tribromide (PBr₃) is showing low conversion or is incomplete. What are the potential causes and how can I resolve this?
Answer:
Incomplete conversion in the synthesis of 1-Bromo-2-pentyne is a common issue that can be attributed to several factors, ranging from reagent quality to reaction conditions. Below is a systematic guide to troubleshoot and optimize your reaction for a higher yield.
1. Reagent Quality and Stoichiometry:
Purity of 2-Pentyn-1-ol: The starting alcohol must be pure and anhydrous. Water will react with phosphorus tribromide, reducing its efficacy and generating hydrobromic acid (HBr), which can lead to side reactions. Ensure the starting material is dry, for instance, by storing it over molecular sieves.
Activity of PBr₃: Phosphorus tribromide is sensitive to moisture and can decompose over time. Use a fresh bottle or a recently opened one. The liquid should be colorless; a reddish-brown color may indicate decomposition.
Stoichiometry: While the stoichiometry is 3 moles of alcohol to 1 mole of PBr₃, it is common to use a slight excess of the alcohol to ensure the complete consumption of the more valuable PBr₃. However, for an incomplete reaction, ensuring you have at least the stoichiometric amount of PBr₃ is critical.
2. Reaction Conditions:
Temperature Control: This reaction is typically exothermic.[1] The initial addition of PBr₃ to the alcohol should be performed at a low temperature (e.g., 0 °C) to control the reaction rate and prevent side reactions. After the initial addition, the reaction mixture is often allowed to warm to room temperature or gently heated to ensure completion. If the reaction is stalling, a modest increase in temperature or a longer reaction time might be necessary.
Solvent: The choice of solvent is crucial. A non-polar, aprotic solvent like diethyl ether or dichloromethane is commonly used. The use of pyridine as a weak base can also be beneficial as it neutralizes the HBr byproduct, preventing the reverse reaction and aiding in product formation.[2]
Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If the reaction appears to have stopped, extending the reaction time may help drive it to completion.
3. Potential Side Reactions:
Rearrangement: While less common with PBr₃ compared to HBr, rearrangements of the propargylic carbocation intermediate can occur, leading to isomeric byproducts.[3][4] Maintaining low temperatures helps to minimize this.
Formation of Phosphite Esters: The reaction proceeds through the formation of a phosphite ester. If this intermediate is not effectively converted to the final product, it can lead to a lower yield of 1-Bromo-2-pentyne.[3]
4. Work-up and Purification:
Quenching: The reaction is typically quenched by carefully adding water or an aqueous solution to destroy any remaining PBr₃. This step is also exothermic and should be done at a low temperature.
Extraction and Washing: Proper extraction with a suitable organic solvent is necessary to isolate the product. Washing the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) will remove any acidic byproducts. A final wash with brine helps to remove residual water.
Purification: 1-Bromo-2-pentyne is a relatively volatile liquid. Purification is typically achieved by distillation under reduced pressure to prevent decomposition at high temperatures.
Frequently Asked Questions (FAQs)
Q1: What is the typical yield for the synthesis of 1-Bromo-2-pentyne?
A1: While yields can vary depending on the specific conditions and scale, a yield of around 50-70% is generally considered good for the bromination of primary alcohols with PBr₃. For the analogous synthesis of 1-bromo-2-butyne, a yield of 58% has been reported.
Q2: Can I use other brominating agents instead of PBr₃?
A2: Yes, other reagents can be used. The Appel reaction, which utilizes triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄), is a mild alternative that often gives good yields with minimal rearrangements.[5][6] Thionyl bromide (SOBr₂) can also be used, but it is more reactive and less commonly employed.[5]
Q3: My product appears to be decomposing during distillation. What can I do?
A3: Propargyl bromides can be thermally sensitive. Ensure that the distillation is performed under a good vacuum to keep the boiling point as low as possible. A short-path distillation apparatus can also minimize the time the compound spends at high temperatures.
Q4: I see an unexpected spot on my TLC plate. What could it be?
A4: An unexpected spot could be an isomeric byproduct from rearrangement, unreacted starting material, or a decomposition product. Characterization by techniques such as NMR or GC-MS would be necessary to identify the impurity and optimize the reaction conditions to minimize its formation.
Synthesis of 1-Bromo-2-pentyne from 2-Pentyn-1-ol using PBr₃
This protocol is adapted from the synthesis of 1-bromo-2-butyne and should be optimized for your specific setup.
Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is cooled to 0 °C in an ice bath.
Reagent Addition: 2-Pentyn-1-ol is dissolved in a suitable anhydrous solvent (e.g., diethyl ether). Phosphorus tribromide (approximately 0.33 to 0.4 equivalents per equivalent of alcohol) is added dropwise via the dropping funnel, maintaining the internal temperature below 5 °C.
Reaction: After the addition is complete, the reaction mixture is stirred at 0 °C for 1-2 hours and then allowed to warm to room temperature. The reaction progress should be monitored by TLC or GC. If the reaction is sluggish, gentle heating under reflux may be required.
Work-up: The reaction mixture is cooled back to 0 °C and cautiously quenched by the slow addition of ice-cold water. The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed sequentially with saturated aqueous sodium bicarbonate solution and brine.
Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to afford 1-Bromo-2-pentyne as a colorless to pale yellow liquid.
Mandatory Visualization
Caption: Experimental workflow for the synthesis of 1-Bromo-2-pentyne.
Caption: Troubleshooting flowchart for incomplete 1-Bromo-2-pentyne reactions.
Technical Support Center: Catalyst Selection and Optimization for 1-Bromo-2-pentyne Coupling
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful coupling of 1-bromo-2-...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful coupling of 1-bromo-2-pentyne. The following sections address specific issues encountered during experiments, offering detailed methodologies and data-driven recommendations.
Frequently Asked Questions (FAQs)
Q1: What are the most common coupling reactions for 1-Bromo-2-pentyne?
A1: The most common and effective coupling reactions for 1-bromo-2-pentyne, an alkynyl bromide, are palladium-catalyzed cross-coupling reactions such as the Sonogashira, Suzuki-Miyaura, and Heck couplings. The choice of reaction depends on the desired product and the coupling partner.
Q2: I am observing a significant amount of a dark precipitate in my reaction. What is it and how can I prevent it?
A2: The dark precipitate is likely palladium black, which results from the agglomeration and precipitation of the active Pd(0) catalyst from the solution. This decomposition deactivates the catalyst and halts the reaction. To prevent this, ensure strict anaerobic conditions by thoroughly degassing all solvents and reagents and maintaining an inert atmosphere (Argon or Nitrogen).[1] The choice of solvent and ligand is also crucial; for instance, some solvents like THF may promote the formation of palladium black in certain systems.[2] Using robust ligands, such as bulky, electron-rich phosphines, can help stabilize the palladium catalyst in its active form.
Q3: My Sonogashira coupling reaction with 1-Bromo-2-pentyne is resulting in a high yield of homocoupled alkyne (Glaser coupling). What are the primary causes and solutions?
A3: Alkyne homocoupling is a common side reaction in Sonogashira couplings, primarily promoted by the copper(I) co-catalyst in the presence of oxygen.[3] To minimize this:
Ensure Strict Anaerobic Conditions: Oxygen is a key promoter of homocoupling.[1][3] Rigorously degas all solvents and reagents and maintain a positive pressure of an inert gas.
Copper-Free Conditions: Consider a copper-free Sonogashira protocol. While this may require more forcing conditions or specialized ligands, it eliminates the primary pathway for homocoupling.
Control Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of homocoupling relative to the desired cross-coupling.
Q4: What is the general reactivity trend for halides in palladium-catalyzed coupling reactions, and where does 1-Bromo-2-pentyne stand?
A4: The reactivity of organic halides in palladium-catalyzed cross-coupling reactions generally follows the trend: I > OTf > Br >> Cl.[1][4] As a bromoalkyne, 1-bromo-2-pentyne is generally more reactive than the corresponding chloroalkyne but less reactive than the iodoalkyne. This makes the oxidative addition of the palladium catalyst to the C-Br bond a critical and often rate-determining step.[4]
Q5: Can I perform Suzuki-Miyaura coupling directly with 1-Bromo-2-pentyne?
A5: Yes, Suzuki-Miyaura coupling can be a viable method for forming a C-C bond between 1-bromo-2-pentyne and an organoboron reagent (e.g., a boronic acid or ester). This reaction typically requires a palladium catalyst, a suitable ligand, and a base to activate the boronic acid.[5][6]
Troubleshooting Guides
Issue 1: Low or No Conversion of 1-Bromo-2-pentyne
This is a common issue that can stem from several factors related to the catalyst, reagents, or reaction conditions.
Potential Cause
Troubleshooting Recommendation
Rationale
Inactive Catalyst
Use a fresh, high-quality palladium precursor and ligand. If using a Pd(II) precatalyst, ensure the reaction conditions are suitable for its in situ reduction to the active Pd(0) species.
The catalytic cycle relies on the active Pd(0) species. Degradation of the catalyst or incomplete reduction of the precatalyst will lead to low or no reactivity.
Inefficient Oxidative Addition
Employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs).[4]
These ligands increase the electron density on the palladium center, which facilitates the oxidative addition to the C-Br bond of the 1-bromo-2-pentyne, often the rate-determining step.[4]
Inappropriate Base or Solvent
Screen different bases (e.g., K₃PO₄, Cs₂CO₃, Et₃N, DIPA) and solvents (e.g., Toluene, Dioxane, DMF, THF). The optimal choice is substrate and reaction-dependent.
The base plays a crucial role in activating the coupling partner (e.g., boronic acid in Suzuki coupling) or deprotonating the alkyne (in Sonogashira). The solvent must solubilize all components and not interfere with the catalyst.[7]
Poor Reagent Quality
Ensure all reagents, especially the coupling partner and any additives, are pure and dry (if the reaction is moisture-sensitive).
Impurities can poison the catalyst, and water can lead to unwanted side reactions like protodeboronation in Suzuki couplings.[8]
Suboptimal Temperature
Gradually increase the reaction temperature. For sluggish reactions involving bromides, higher temperatures are often required.[9]
The oxidative addition step is often kinetically slow and can be accelerated by heating.
Issue 2: Formation of Significant Side Products
The formation of byproducts reduces the yield of the desired product and complicates purification.
Side Product
Potential Cause
Troubleshooting Recommendation
Rationale
Alkyne Homocoupling (Glaser Product)
Presence of oxygen, especially in copper-catalyzed Sonogashira reactions.[3]
Rigorously degas all solvents and reagents. Maintain a strict inert atmosphere (Ar or N₂). Consider using a copper-free Sonogashira protocol.
Oxygen promotes the copper-mediated oxidative dimerization of the terminal alkyne.[3]
Protodehalogenation (Reduction of C-Br bond)
Presence of protic impurities or suboptimal reaction kinetics.
Use anhydrous solvents and reagents. Optimize the ligand and base to accelerate the desired coupling reaction over the reduction pathway.
Protic species can lead to the reductive cleavage of the carbon-bromine bond.
Isomerization of the Alkyne
Certain catalysts or reaction conditions.
Screen different catalyst systems. Sometimes a milder base or lower reaction temperature can prevent isomerization.
The triple bond in the pentyne moiety may be susceptible to isomerization under harsh conditions.
Data Presentation: Catalyst and Ligand Comparison for Analogous Systems
Table 1: Comparison of Palladium Catalysts for Sonogashira Coupling of Bromoarenes*
Catalyst Precursor
Ligand
Co-catalyst
Base
Solvent
Temperature (°C)
Time (h)
Yield (%)
PdCl₂(PPh₃)₂
PPh₃
CuI
Et₃N
THF/DMF
RT - 60
2 - 12
70-95
Pd(PPh₃)₄
PPh₃
CuI
Et₃N
THF
RT
6
80-98
Pd(OAc)₂
SPhos
CuI
K₃PO₄
Toluene
100
16
High
Pd₂(dba)₃
XPhos
CuI
Cs₂CO₃
Dioxane
80 - 100
12 - 24
85-99
PdCl₂(dppf)
dppf
CuI
Et₃N
DMF
80
4
High
Data compiled from various sources on the Sonogashira coupling of aryl bromides.[10]
Table 2: Comparison of Ligands for Suzuki-Miyaura Coupling of Bromoarenes*
Palladium Precursor
Ligand
Base
Solvent
Temperature (°C)
Yield (%)
Pd(OAc)₂
PPh₃
K₂CO₃
Toluene/H₂O
80-100
75-90
Pd(PPh₃)₄
PPh₃
K₃PO₄
Dioxane/H₂O
90
Good
PdCl₂(dppf)
dppf
K₂CO₃
DME
80
High
Pd(OAc)₂
SPhos
K₃PO₄
Toluene
100
High
Pd₂(dba)₃
XPhos
Cs₂CO₃
Dioxane
100
90-99
Data compiled from various sources on the Suzuki-Miyaura coupling of aryl bromides.[4][11]
Experimental Protocols
General Protocol for Sonogashira Coupling of 1-Bromo-2-pentyne
Preparation: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and if applicable, the copper(I) co-catalyst (e.g., CuI, 4-10 mol%).
Inert Atmosphere: Seal the tube with a septum and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.
Reagent Addition: Under a positive flow of inert gas, add 1-bromo-2-pentyne (1.0 equiv.), the terminal alkyne coupling partner (1.1-1.5 equiv.), a degassed solvent (e.g., THF, DMF, or triethylamine), and a degassed amine base (e.g., triethylamine or diisopropylamine, 2-3 equiv.).
Reaction: Stir the mixture at the desired temperature (room temperature to 80 °C) and monitor the reaction progress by TLC or GC-MS.
Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove the catalyst. Wash the filtrate with saturated aqueous NH₄Cl and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel.
General Protocol for Suzuki-Miyaura Coupling of 1-Bromo-2-pentyne
Reagent Preparation: In an oven-dried Schlenk tube, combine 1-bromo-2-pentyne (1.0 equiv.), the boronic acid or ester (1.2-1.5 equiv.), and a base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃, 2-3 equiv.).
Catalyst Addition: Add the palladium precursor (e.g., Pd(OAc)₂, 1-3 mol%) and the ligand (e.g., SPhos, 2-6 mol%).
Solvent Addition & Degassing: Evacuate and backfill the tube with an inert gas three times. Add the degassed solvent system (e.g., Toluene/H₂O, Dioxane/H₂O) via syringe.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring. Monitor the reaction by TLC or LC-MS.
Workup: After completion, cool the mixture to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purification: Purify the crude product by flash column chromatography.
General Protocol for Heck Coupling of 1-Bromo-2-pentyne
Reagent Setup: To a Schlenk tube, add 1-bromo-2-pentyne (1.0 equiv.), the alkene (1.2-2.0 equiv.), a base (e.g., Et₃N, K₂CO₃, or NaOAc, 2-3 equiv.), and the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%) with a suitable ligand (e.g., PPh₃, 2-10 mol%).
Inert Atmosphere and Solvent: Evacuate and backfill the tube with an inert gas. Add a degassed solvent (e.g., DMF, NMP, or acetonitrile).
Reaction: Heat the reaction mixture to the required temperature (typically 80-140 °C) and stir until the starting material is consumed as indicated by TLC or GC-MS.
Workup: Cool the reaction mixture, filter to remove insoluble salts, and concentrate the solvent under reduced pressure.
Purification: Purify the residue by column chromatography to isolate the desired coupled product.
Visualizations
Caption: A workflow for catalyst selection and troubleshooting for 1-Bromo-2-pentyne coupling.
Caption: Troubleshooting decision tree for Sonogashira coupling of 1-Bromo-2-pentyne.
Technical Support Center: Managing Reactions of 1-Bromo-2-pentyne
This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing the potentially exothermic nature of reactions involving 1-bromo-2-pentyne. The in...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing the potentially exothermic nature of reactions involving 1-bromo-2-pentyne. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.
Frequently Asked Questions (FAQs)
Q1: What are the primary exothermic hazards associated with reactions of 1-bromo-2-pentyne?
A1: While specific calorimetric data for 1-bromo-2-pentyne reactions are not extensively published, the primary thermal hazards stem from the bond-forming reactions it readily undergoes. Two key classes of reactions are notable for their potential exothermicity:
Cadiot-Chodkiewicz Coupling: This copper-catalyzed reaction involves the coupling of 1-bromo-2-pentyne with a terminal alkyne.[1][2] Like many coupling reactions, the formation of the new carbon-carbon bond can release significant energy.
Sonogashira Coupling: This is a palladium and copper co-catalyzed cross-coupling reaction between 1-bromo-2-pentyne (as the vinyl halide equivalent) and a terminal alkyne.[3][4] The catalytic cycle involves steps that can be exothermic.
The primary concern is the potential for a thermal runaway, where the reaction rate increases with temperature, leading to an accelerating cycle of heat generation. This can cause the solvent to boil, leading to a dangerous increase in pressure within the reaction vessel.
Q2: Which factors can influence the exothermicity of these coupling reactions?
A2: Several factors can impact the rate of heat generation:
Reactivity of the Coupling Partner: Highly reactive terminal alkynes can lead to a faster reaction rate and, consequently, a more rapid release of heat.
Concentration of Reactants: Higher concentrations of reactants mean more heat can be generated in a smaller volume.
Rate of Reagent Addition: Rapid addition of one of the coupling partners or the base can initiate a rapid, uncontrolled reaction.
Efficiency of Mixing: Poor mixing can lead to localized "hot spots" where the reaction is proceeding much faster than in the bulk of the solution.
Choice of Base and Solvent: The choice of base and solvent can influence the reaction kinetics and thus the rate of heat evolution.[5]
Q3: What are the initial signs of a potential thermal runaway?
A3: Be vigilant for the following indicators:
A sudden, unexpected rise in the internal reaction temperature that does not stabilize.
Bubbling or boiling of the reaction mixture, especially if the temperature is below the solvent's boiling point under normal pressure.
A noticeable increase in pressure in a closed system.
A change in the color or viscosity of the reaction mixture that accompanies a rapid temperature increase.
Troubleshooting Guides
Issue: Rapid Temperature Increase During Reaction
You are performing a coupling reaction with 1-bromo-2-pentyne, and the internal temperature is rising much faster than anticipated, even with external cooling.
Immediate Actions:
Halt Reagent Addition: Immediately stop the addition of any reagents to the reaction mixture.
Enhance Cooling: Ensure your cooling bath is at the target temperature and has sufficient capacity. If necessary, add more coolant (e.g., dry ice to an acetone bath).
Increase Stirring: If safe to do so, increase the stirring rate to improve heat transfer to the cooling bath and prevent localized hot spots.
Prepare for Quenching: If the temperature continues to rise uncontrollably, be prepared to quench the reaction by adding a pre-cooled, appropriate quenching agent.
Troubleshooting Workflow for Uncontrolled Exotherm
Caption: Troubleshooting workflow for a rapid exotherm.
Preventative Measures:
Rate of Addition: Add the more reactive component slowly, using an addition funnel or a syringe pump, to control the reaction rate.
Initial Temperature: Start the reaction at a lower temperature to provide a larger safety margin.
Dilution: Running the reaction at a lower concentration can help to moderate the rate of heat generation.
Issue: Reaction Fails to Initiate, Tempting Rapid Reagent Addition
Your coupling reaction has not started after the initial addition of reagents, and you are considering adding the remaining reagent more quickly.
Analysis:
This can be a dangerous situation known as "reaction accumulation." The reactants may be present but unreacted due to a slow initiation phase. A sudden initiation could then lead to a very rapid reaction of all the accumulated material, resulting in a severe exotherm.
Recommendations:
Patience: Allow more time for the reaction to initiate.
Gentle Warming: If appropriate for the reaction, gentle warming of a small portion of the mixture (if you can do so in a controlled manner) might initiate the reaction. Be prepared for a rapid temperature increase.
Catalyst Activity: Ensure your catalyst is active. Deactivated catalysts can prevent initiation.
Avoid Rapid Addition: Do not add a large amount of a reagent to a stalled reaction.
Experimental Protocols & Data
General Protocol for a Cooled Cadiot-Chodkiewicz Coupling
This protocol provides a general framework for managing a potentially exothermic Cadiot-Chodkiewicz coupling reaction.
Materials:
1-Bromo-2-pentyne (1.0 equiv)
Terminal alkyne (1.0 equiv)
Copper(I) bromide or iodide (5 mol%)
A suitable amine base (e.g., n-butylamine, 2.0 equiv)[6]
In a flame-dried flask equipped with a magnetic stirrer, thermometer, and addition funnel, dissolve the terminal alkyne and copper(I) salt in the solvent under an inert atmosphere (e.g., argon or nitrogen).
Cool the mixture to 0°C using an ice-water bath.
Slowly add the amine base to the cooled mixture.
In a separate flask, prepare a solution of 1-bromo-2-pentyne in the anhydrous solvent.
Add the 1-bromo-2-pentyne solution dropwise to the reaction mixture via the addition funnel over a period of 30-60 minutes.
Crucially, monitor the internal reaction temperature throughout the addition. Do not allow the temperature to rise by more than 5°C.
After the addition is complete, allow the reaction to stir at the cooled temperature for an additional 1-2 hours, or until completion is confirmed by a suitable analytical method (e.g., TLC, GC-MS).
Workflow for Cooled Addition Protocol
Caption: Experimental workflow for a cooled addition.
Data Presentation: Thermal Management Parameters
The following table summarizes key parameters for managing the exothermic potential of 1-bromo-2-pentyne coupling reactions. These are general guidelines and may need to be optimized for specific substrates and scales.
Parameter
Recommendation for Exotherm Control
Rationale
Reaction Temperature
0°C to room temperature
Lower temperatures slow the reaction rate, allowing for more effective heat dissipation.
Reagent Addition Rate
Slow, dropwise addition via syringe pump or addition funnel
Prevents a rapid accumulation of reactants and a sudden, uncontrolled exotherm.
Technical Support Center: Removal of Unreacted 1-Bromo-2-pentyne
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing unreacted 1-bromo-2-pentyn...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing unreacted 1-bromo-2-pentyne from their product mixtures.
Frequently Asked Questions (FAQs)
Q1: What are the primary methods for removing unreacted 1-bromo-2-pentyne from a reaction mixture?
A1: The main strategies for removing unreacted 1-bromo-2-pentyne include:
Aqueous Extractive Work-up: A standard and often sufficient method for many reaction types.
Distillation: Effective when the boiling point of the desired product is significantly different from that of 1-bromo-2-pentyne.[1]
Column Chromatography: A widely used technique for purifying the final product away from residual starting materials.[1]
Chemical Quenching/Scavenging: Involves adding a reagent to selectively react with the excess 1-bromo-2-pentyne, converting it into a by-product that is easier to remove.[1]
Q2: What are the key physical properties of 1-bromo-2-pentyne relevant to its removal?
A2: Understanding the physical properties of 1-bromo-2-pentyne is crucial for selecting an appropriate removal strategy. Key data is summarized in the table below.
Q3: When is distillation a suitable method for removing 1-bromo-2-pentyne?
A3: Distillation is a suitable method when your desired product is thermally stable and has a boiling point significantly different from that of 1-bromo-2-pentyne (Boiling Point: 93-94 °C at 113 mmHg).[2][3][4] A difference of at least 30-40 °C is generally recommended for effective separation by fractional distillation.
Q4: Can I use a chemical quencher to remove 1-bromo-2-pentyne?
A4: Yes, chemical quenching is a viable option. This method converts 1-bromo-2-pentyne into a more easily separable derivative. For instance, a scavenger amine can be used to react with the excess 1-bromo-2-pentyne.[1] The resulting ammonium salt is typically water-soluble and can be removed during an aqueous work-up.
Q5: How can I monitor the removal of 1-bromo-2-pentyne during purification?
A5: The removal of 1-bromo-2-pentyne can be monitored using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). For TLC, a potassium permanganate stain can be effective for visualizing the alkyne functionality.
Issue 1: Residual 1-Bromo-2-pentyne Detected After Standard Extractive Work-up
Possible Cause: Insufficient washing or partitioning of the non-polar 1-bromo-2-pentyne into the organic layer.
Solution:
Increase Wash Volume and Frequency: Wash the organic layer with larger volumes of water or brine and increase the number of washes.
Back-Extraction: After the initial separation, back-extract the aqueous layer with a fresh portion of the organic solvent to recover any dissolved product and further remove water-soluble impurities.
Optimize Solvent Choice: Ensure the chosen organic solvent has good solubility for your product but is immiscible with water.
Issue 2: Co-distillation of 1-Bromo-2-pentyne with the Product
Possible Cause: The boiling points of 1-bromo-2-pentyne and your product are too close for efficient separation by simple distillation.
Solution:
Use Fractional Distillation: Employ a fractionating column (e.g., Vigreux or packed column) to increase the number of theoretical plates and improve separation.
Vacuum Distillation: If your product is high-boiling or thermally sensitive, performing the distillation under reduced pressure will lower the boiling points and may increase the boiling point difference between your product and 1-bromo-2-pentyne.
Issue 3: 1-Bromo-2-pentyne is Difficult to Separate from the Product by Column Chromatography
Possible Cause: The polarity of 1-bromo-2-pentyne and your product are very similar, leading to overlapping elution from the column.
Solution:
Optimize the Solvent System: Systematically vary the polarity of the eluent. A common starting point for non-polar compounds is a mixture of hexanes and ethyl acetate. A less polar solvent system will increase the retention time of both compounds, potentially improving separation.
Gradient Elution: Start with a non-polar eluent and gradually increase the polarity during the chromatography. This can help to first elute the less polar 1-bromo-2-pentyne, followed by your more polar product.
Change the Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase, such as alumina.
Experimental Protocols
Protocol 1: Removal by Aqueous Extractive Work-up
This protocol is suitable for reactions where the product is significantly less water-soluble than the byproducts and any remaining 1-bromo-2-pentyne is present in small amounts.
Quench the Reaction: Cool the reaction mixture to room temperature. If the reaction is acidic or basic, neutralize it with a suitable aqueous solution (e.g., saturated sodium bicarbonate for acidic solutions, or dilute HCl for basic solutions).
Solvent Extraction: Transfer the mixture to a separatory funnel. Add an appropriate organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane) and water.
Shake and Separate: Gently shake the separatory funnel, venting frequently to release any pressure. Allow the layers to separate completely.
Collect Organic Layer: Drain the lower layer (aqueous or organic, depending on the solvent density) and collect the organic layer.
Wash the Organic Layer: Wash the organic layer sequentially with:
Deionized water (2 x 50 mL for a 100 mL organic layer).
Saturated aqueous sodium chloride (brine) (1 x 50 mL).
Dry and Concentrate: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.
Protocol 2: Removal by Chemical Quenching with an Amine
This method is useful when a significant excess of 1-bromo-2-pentyne remains and other methods are not effective.
Reaction Completion: Once the primary reaction is complete (as determined by TLC or GC), cool the reaction mixture to room temperature.
Scavenging Reaction: Add a slight excess (e.g., 1.2 equivalents relative to the estimated excess 1-bromo-2-pentyne) of a nucleophilic amine (e.g., diethylamine or piperidine) to the reaction mixture.
Stir: Stir the mixture at room temperature for 2-4 hours, or until TLC/GC analysis shows the complete consumption of 1-bromo-2-pentyne.
Aqueous Work-up: Proceed with the aqueous extractive work-up as described in Protocol 1 . The resulting ammonium salt of the scavenged 1-bromo-2-pentyne will be removed in the aqueous washes.
Protocol 3: Purification by Flash Column Chromatography
This is a standard method for purifying the desired product from unreacted starting materials and byproducts.
Prepare the Column: Pack a glass column with silica gel as a slurry in a non-polar solvent (e.g., hexanes).
Load the Sample: Concentrate the crude product mixture and dissolve it in a minimal amount of the eluent or a more polar solvent. Apply the sample to the top of the silica gel column.
Elute the Column: Pass the eluent through the column using positive pressure (e.g., from a nitrogen line or an air pump).
Collect Fractions: Collect the eluting solvent in a series of test tubes.
Analyze Fractions: Analyze the collected fractions by TLC to identify which fractions contain the purified product.
Combine and Concentrate: Combine the pure fractions containing the product and remove the solvent under reduced pressure.
Visualizations
Caption: General workflow for the removal of unreacted 1-bromo-2-pentyne.
Caption: Troubleshooting logic for removing residual 1-bromo-2-pentyne.
Stability of 1-Bromo-2-pentyne under various reaction conditions
This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and handling of 1-bromo-2-pentyne under various experimental conditions. Frequently Asked Q...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and handling of 1-bromo-2-pentyne under various experimental conditions.
Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-bromo-2-pentyne?
A1: 1-Bromo-2-pentyne is a flammable liquid and vapor.[1] It is also suspected of causing genetic defects and causes skin and eye irritation.[1] It is crucial to handle this compound in a well-ventilated area and avoid sources of ignition.[2][3]
Q2: What are the recommended storage conditions for 1-bromo-2-pentyne?
A2: To ensure stability, 1-bromo-2-pentyne should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[1][2] It is also noted to be moisture-sensitive, so storage under an inert atmosphere (e.g., nitrogen) is recommended to prevent degradation.[2][3]
Q3: What materials are incompatible with 1-bromo-2-pentyne?
A3: 1-Bromo-2-pentyne is incompatible with strong oxidizing agents.[2][3] Contact with these materials should be avoided to prevent vigorous and potentially hazardous reactions. It is also sensitive to moisture.[2][3]
Q4: What are the known decomposition products of 1-bromo-2-pentyne?
A4: Under thermal decomposition, 1-bromo-2-pentyne can produce hazardous products including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide (HBr).[3]
Troubleshooting Guides
Issue 1: Reaction failure or low yield in nucleophilic substitution reactions.
Possible Cause 1: Deactivated nucleophile.
Troubleshooting: In protic solvents (e.g., water, alcohols), the nucleophile can be solvated, reducing its reactivity. Consider switching to a polar aprotic solvent such as acetone, DMF, or DMSO to enhance nucleophilicity.
Possible Cause 2: Degradation of 1-bromo-2-pentyne.
Troubleshooting: The presence of moisture can lead to the hydrolysis of 1-bromo-2-pentyne. Ensure all glassware is oven-dried and reactions are run under an inert atmosphere (nitrogen or argon). Use anhydrous solvents.
Possible Cause 3: Competing elimination reactions.
Troubleshooting: Strong, bulky bases can favor elimination over substitution. If substitution is the desired pathway, use a less sterically hindered base or a salt of the nucleophile (e.g., sodium azide, potassium cyanide). Running the reaction at lower temperatures can also favor the substitution pathway.
Issue 2: Formation of unexpected side products in coupling reactions (e.g., Sonogashira, Cadiot-Chodkiewicz).
Possible Cause 1: Homocoupling (Glaser coupling).
Troubleshooting: This is a common side reaction for terminal alkynes in the presence of copper catalysts and oxygen. To minimize this, thoroughly degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction. The use of a co-catalyst system (e.g., palladium in Sonogashira coupling) can help to favor the cross-coupling product.[4][5]
Possible Cause 2: Reaction with base.
Troubleshooting: Strong bases can react with 1-bromo-2-pentyne. Use a milder, non-nucleophilic base where possible, or carefully control the stoichiometry and addition rate of the base.
Data Presentation
Table 1: Physicochemical Properties of 1-Bromo-2-pentyne
Potential for elimination or other side reactions.
Use mild bases where possible; control stoichiometry and temperature.
Light
Potential for photochemical degradation.
Store in a dark or amber container.
Experimental Protocols & Methodologies
General Protocol for Nucleophilic Substitution
This is a generalized procedure and may require optimization for specific nucleophiles.
Preparation: Under an inert atmosphere (N2 or Ar), add the desired nucleophile (e.g., sodium azide, 1.2 equivalents) to a suitable anhydrous polar aprotic solvent (e.g., DMF or acetone).
Reaction: To the stirred solution, add 1-bromo-2-pentyne (1.0 equivalent) dropwise at room temperature.
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). Gentle heating may be required for less reactive nucleophiles, but this may also increase the likelihood of side reactions.
Work-up: Once the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.
A Comparative Guide to Alternative Reagents for Alkynylation
For researchers, scientists, and drug development professionals seeking to introduce a pentynyl group into a molecule, 1-bromo-2-pentyne has traditionally been a go-to reagent. However, its handling concerns as a flammab...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals seeking to introduce a pentynyl group into a molecule, 1-bromo-2-pentyne has traditionally been a go-to reagent. However, its handling concerns as a flammable liquid and irritant necessitate the exploration of safer and potentially more efficient alternatives. This guide provides an objective comparison of alternative reagents and methodologies for alkynylation, supported by experimental data and detailed protocols.
Executive Summary
The primary alternatives to 1-bromo-2-pentyne for introducing a pentynyl moiety can be broadly categorized into two main strategies: nucleophilic and electrophilic alkynylation. Nucleophilic methods, the most common alternative, utilize the terminal alkyne 1-pentyne, which is deprotonated to form a potent nucleophile. Electrophilic methods, an "umpolung" approach, reverse the polarity of the alkyne, making it susceptible to attack by nucleophiles. Transition metal catalysis, particularly with zinc, offers a milder and more selective variation of the nucleophilic approach.
This guide will compare the following methods for the alkynylation of a model substrate, benzaldehyde, to form 1-phenylpent-2-yn-1-ol:
Nucleophilic Alkynylation: Using 1-pentyne and n-butyllithium (n-BuLi).
Zinc-Catalyzed Alkynylation: Employing 1-pentyne with a zinc catalyst.
Electrophilic Alkynylation: Utilizing a pentynyl hypervalent iodine reagent with a nucleophilic substrate.
Performance Comparison
The following table summarizes the key performance indicators for the different alkynylation methods based on reactions with benzaldehyde or analogous substrates.
To a flame-dried Schlenk flask under an inert atmosphere, add Zn(OTf)₂ and the chiral ligand.
Add anhydrous toluene and stir the mixture at room temperature for 30 minutes.
Add triethylamine, followed by 1-pentyne.
Add benzaldehyde to initiate the reaction.
Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.
Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.
Extract the aqueous layer with ethyl acetate (3 x 20 mL).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.
Remove the solvent under reduced pressure and purify the crude product by flash column chromatography.
Electrophilic Alkynylation of a β-Ketoester with a Pentynyl Hypervalent Iodine Reagent
This protocol describes the "umpolung" alkynylation of a soft carbon nucleophile. The pentynyl hypervalent iodine reagent (Pentynyl-EBX) would first need to be synthesized from 1-pentyne.
To a flame-dried round-bottom flask under an inert atmosphere, add the β-ketoester and anhydrous THF.
Cool the solution to 0 °C in an ice bath.
Add potassium tert-butoxide portion-wise and stir for 30 minutes to form the enolate.
Add a solution of Pentynyl-EBX in anhydrous THF dropwise to the enolate solution.
Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.
Quench the reaction with saturated aqueous sodium bicarbonate solution.
Extract the aqueous layer with diethyl ether (3 x 20 mL).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.
Remove the solvent under reduced pressure and purify the crude product by flash column chromatography.
Visualizing the Workflow
The following diagrams illustrate the general experimental workflows for the alternative alkynylation strategies.
Caption: General workflow for nucleophilic alkynylation.
Caption: General workflow for zinc-catalyzed alkynylation.
Conclusion
The choice of reagent for alkynylation depends heavily on the specific substrate, desired selectivity, and available laboratory conditions. For simple, high-yielding additions to carbonyls where stereochemistry is not a concern, the traditional nucleophilic approach with 1-pentyne and a strong base remains a robust option. When enantioselectivity is crucial and milder conditions are preferred, zinc-catalyzed alkynylation presents a powerful alternative. For substrates that are themselves nucleophilic, the "umpolung" strategy using electrophilic hypervalent iodine reagents opens up synthetic routes not accessible by traditional methods. By considering the advantages and disadvantages of each approach, researchers can select the most appropriate method for their specific synthetic challenge, moving beyond the limitations of 1-bromo-2-pentyne.
A Comparative Guide to the Mechanistic Pathways of 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the reactivity of 1-bromo-2-pentyne in three major classes of organic reactions: Sonogashira coupling, nucleop...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the reactivity of 1-bromo-2-pentyne in three major classes of organic reactions: Sonogashira coupling, nucleophilic substitution, and Diels-Alder cycloaddition. By examining the mechanistic principles and comparing its performance with relevant alternatives, this document aims to provide researchers with the insights needed to effectively utilize this versatile reagent in complex molecule synthesis.
Sonogashira Coupling: A Comparison of Halide Leaving Groups
The Sonogashira coupling is a powerful cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. The reactivity of the halide in the alkynyl halide substrate is a critical factor influencing reaction rates and yields. While direct comparative quantitative data for 1-bromo-2-pentyne is limited in the literature, we can infer its performance relative to other alkynyl halides based on well-established principles.
General Reactivity Trend: I > Br > Cl
This trend is attributed to the bond dissociation energies of the carbon-halogen bond. The weaker C-I bond undergoes oxidative addition to the palladium catalyst more readily than the C-Br bond, which is a key step in the catalytic cycle.
Table 1: Comparison of Alkynyl Halides in Sonogashira Coupling
Alkynyl Halide
Alternative
Key Performance Differentiator
Expected Outcome for 1-Bromo-2-pentyne
1-Bromo-2-pentyne
1-Iodo-2-pentyne
Weaker C-I bond leads to faster oxidative addition.
Slower reaction rate and potentially lower yield compared to the iodo analogue under identical conditions.
1-Bromo-2-pentyne
1-Chloro-2-pentyne
Stronger C-Cl bond requires more forcing conditions for oxidative addition.
Faster reaction rate and higher yield compared to the chloro analogue.
Experimental Protocol: Sonogashira Coupling of an Alkynyl Bromide
The following is a general procedure for the Sonogashira coupling of an alkynyl bromide with an aryl iodide. This protocol can be adapted for 1-bromo-2-pentyne.
Materials:
Aryl iodide (1.0 equiv)
1-Bromo-2-pentyne (1.2 equiv)
Pd(PPh₃)₄ (0.05 equiv)
CuI (0.1 equiv)
Triethylamine (2.0 equiv)
Anhydrous THF
Procedure:
To a dried flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl iodide, Pd(PPh₃)₄, and CuI.
Add anhydrous THF and triethylamine to the flask.
Add 1-bromo-2-pentyne to the reaction mixture.
Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Catalytic cycle of the Sonogashira cross-coupling reaction.
Nucleophilic Substitution: The Influence of Steric Hindrance
1-bromo-2-pentyne is a propargylic bromide, a class of compounds known for their reactivity in nucleophilic substitution reactions. The reaction typically proceeds via an SN2 mechanism. However, the ethyl group at the 3-position introduces steric hindrance that can affect the reaction rate compared to less substituted propargyl halides.
Table 2: Comparison of Substrates in SN2 Reactions with Sodium Azide
Substrate
Alternative
Key Performance Differentiator
Expected Outcome for 1-Bromo-2-pentyne
1-Bromo-2-pentyne
Propargyl bromide
The ethyl group in 1-bromo-2-pentyne increases steric hindrance around the electrophilic carbon.
Slower reaction rate compared to propargyl bromide due to increased steric hindrance for the backside attack of the nucleophile.[1]
1-Bromo-2-pentyne
1-Bromopropane
The sp-hybridized carbon in the alkyne is more electronegative than an sp³-hybridized carbon, making the adjacent carbon more electrophilic.
Faster reaction rate compared to 1-bromopropane due to the electron-withdrawing effect of the alkyne.
Experimental Protocol: Nucleophilic Substitution with Sodium Azide
The following procedure describes the reaction of an alkyl bromide with sodium azide in DMSO and can be applied to 1-bromo-2-pentyne.
Materials:
1-Bromo-2-pentyne (1.0 equiv)
Sodium azide (1.5 equiv)
Anhydrous DMSO
Procedure:
In a round-bottom flask, dissolve 1-bromo-2-pentyne in anhydrous DMSO.
Add sodium azide to the solution.
Stir the reaction mixture at room temperature. The reaction can be gently heated (e.g., to 40-50 °C) to increase the rate.
Monitor the reaction progress by TLC or GC-MS.
Once the reaction is complete, pour the mixture into water.
Extract the product with a suitable organic solvent (e.g., diethyl ether).
Wash the combined organic layers with water and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.
Purify the product by distillation or column chromatography if necessary.
Experimental workflow for the SN2 reaction of 1-bromo-2-pentyne.
Diels-Alder Reaction: 1-Bromo-2-pentyne as a Dienophile
The Diels-Alder reaction is a [4+2] cycloaddition between a conjugated diene and a dienophile to form a six-membered ring. Alkynes can act as dienophiles. The reactivity of the dienophile is enhanced by the presence of electron-withdrawing groups. The bromine atom and the alkyl chain in 1-bromo-2-pentyne have an influence on its dienophilic character.
Table 3: Comparison of Dienophiles in Diels-Alder Reactions with Cyclopentadiene
Dienophile
Alternative
Key Performance Differentiator
Expected Outcome for 1-Bromo-2-pentyne
1-Bromo-2-pentyne
Maleic anhydride
Maleic anhydride is a highly activated dienophile due to two strongly electron-withdrawing carbonyl groups.
Slower reaction rate compared to maleic anhydride. The bromine atom is only weakly electron-withdrawing.
1-Bromo-2-pentyne
Propyne
The bromine atom in 1-bromo-2-pentyne is more electron-withdrawing than the methyl group in propyne.
Faster reaction rate compared to propyne due to the inductive effect of the bromine atom.
Experimental Protocol: Diels-Alder Reaction with Furan
The following is a general procedure for a Diels-Alder reaction between a dienophile and furan.
Materials:
Furan (1.0 equiv)
1-Bromo-2-pentyne (1.2 equiv)
Anhydrous solvent (e.g., toluene or xylenes)
Reaction vessel suitable for heating (e.g., sealed tube or round-bottom flask with reflux condenser)
Procedure:
In the reaction vessel, dissolve 1-bromo-2-pentyne in the anhydrous solvent.
Add furan to the solution.
Heat the reaction mixture to the desired temperature (e.g., 80-120 °C).
Monitor the reaction progress by TLC or GC-MS.
Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure.
Purify the crude product by column chromatography or distillation.
A Comparative Kinetic Analysis of 1-Bromo-2-pentyne in Coupling Reactions
For Researchers, Scientists, and Drug Development Professionals In the realm of synthetic organic chemistry, the formation of carbon-carbon bonds is a cornerstone for the construction of complex molecular architectures....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the realm of synthetic organic chemistry, the formation of carbon-carbon bonds is a cornerstone for the construction of complex molecular architectures. Among the myriad of available methodologies, coupling reactions involving alkynes are of paramount importance, providing access to a diverse range of linear, cyclic, and polymeric structures integral to pharmaceuticals, natural products, and advanced materials. This guide presents a comparative kinetic analysis of 1-bromo-2-pentyne, a key haloalkyne building block, in two of the most prevalent alkyne coupling reactions: the Sonogashira and Cadiot-Chodkiewicz couplings. By examining the available experimental data and established reactivity principles, we aim to provide a valuable resource for researchers in selecting optimal substrates and reaction conditions.
Performance Comparison of 1-Bromo-2-pentyne with Alternative Substrates
The reactivity of haloalkynes in transition metal-catalyzed coupling reactions is fundamentally governed by the nature of the halogen atom. The generally accepted trend for reactivity follows the order of bond dissociation energies: I > Br > Cl > F.[1] This trend dictates that iodoalkynes are typically more reactive and couple under milder conditions than their bromoalkyne counterparts, which in turn are more reactive than chloroalkynes.
While specific quantitative kinetic data for 1-bromo-2-pentyne is not extensively available in the public domain, we can infer its relative performance based on studies of analogous systems. The following tables summarize the expected comparative reactivity based on established principles.
Table 1: Comparison of 1-Halo-2-pentynes in Sonogashira Coupling
Substrate
Relative Reactivity
Typical Reaction Conditions
Expected Outcome
1-Iodo-2-pentyne
Highest
Room temperature, lower catalyst loading
Faster reaction rates, higher yields
1-Bromo-2-pentyne
Intermediate
Mild heating may be required, standard catalyst loading
Good yields, moderate reaction times
1-Chloro-2-pentyne
Lowest
Higher temperatures, higher catalyst loading, stronger base
Slower reaction rates, potentially lower yields
Table 2: Comparison of 1-Bromo-2-pentyne with an Isomeric Alternative in Nucleophilic Substitution
Substrate
Type of Halide
Primary Reaction Type
Relative Reactivity in Substitution
1-Bromo-2-pentyne
Alkynyl Halide
Coupling Reactions
Less prone to direct nucleophilic substitution
3-Bromo-1-pentyne
Propargylic Halide
Nucleophilic Substitution (S_N2)
Highly reactive towards nucleophiles
Reaction Mechanisms and Experimental Workflows
To visualize the underlying chemical transformations and the steps involved in a kinetic analysis, the following diagrams are provided.
Figure 1: Sonogashira Coupling Catalytic Cycles
Figure 2: Cadiot-Chodkiewicz Coupling Mechanism
Figure 3: Experimental Workflow for Kinetic Analysis
Experimental Protocols
General Protocol for Sonogashira Coupling of 1-Bromo-2-pentyne
Materials:
1-Bromo-2-pentyne
Terminal alkyne (e.g., phenylacetylene)
Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)
Copper(I) iodide (CuI)
Amine base (e.g., triethylamine or diisopropylamine)
Anhydrous solvent (e.g., THF or DMF)
Procedure:
To a dry, inert-atmosphere flask, add the palladium catalyst (1-5 mol%) and CuI (1-5 mol%).
Add the anhydrous solvent, followed by the amine base.
Add the terminal alkyne (1.1-1.5 equivalents).
Add 1-bromo-2-pentyne (1.0 equivalent).
Stir the reaction mixture at room temperature or heat to 40-60 °C.
Monitor the reaction progress by TLC or GC.
Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.
Extract the product with an organic solvent (e.g., ethyl acetate).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Proposed Protocol for Kinetic Analysis of Sonogashira Coupling of 1-Bromo-2-pentyne
Objective: To determine the reaction order and rate constant for the coupling of 1-bromo-2-pentyne with a terminal alkyne.
Methodology:
Preparation of Stock Solutions: Prepare stock solutions of known concentrations for 1-bromo-2-pentyne, the terminal alkyne, the palladium catalyst, CuI, and the amine base in the chosen anhydrous solvent.
Reaction Setup:
For slow reactions (minutes to hours), a temperature-controlled jacketed reactor equipped with a mechanical stirrer and an inert atmosphere is suitable.
For fast reactions (milliseconds to seconds), a stopped-flow apparatus coupled with a UV-Vis or fluorescence spectrometer is recommended.[2]
Kinetic Run (Pseudo-First-Order Conditions):
To simplify the rate law, use a large excess (e.g., 10-20 fold) of the terminal alkyne relative to 1-bromo-2-pentyne. This ensures that the concentration of the terminal alkyne remains effectively constant throughout the reaction, making the reaction pseudo-first-order with respect to 1-bromo-2-pentyne.
Reaction Monitoring:
In-situ FT-IR Spectroscopy: Monitor the disappearance of a characteristic vibrational band of a reactant (e.g., the C-H stretch of the terminal alkyne if applicable) or the appearance of a product band over time.[3]
Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): At timed intervals, withdraw aliquots from the reaction mixture, quench them immediately (e.g., by rapid cooling and dilution), and analyze the composition to determine the concentration of reactants and products.
Data Analysis:
Plot the natural logarithm of the concentration of 1-bromo-2-pentyne versus time. If the plot is linear, the reaction is pseudo-first-order with respect to 1-bromo-2-pentyne.
The pseudo-first-order rate constant (k') is the negative of the slope of this line.
The second-order rate constant (k) can be calculated by dividing k' by the initial concentration of the terminal alkyne.
Determination of Activation Energy (Ea):
Repeat the kinetic runs at several different temperatures while keeping all other conditions constant.
Plot the natural logarithm of the rate constant (ln k) versus the inverse of the absolute temperature (1/T). This is the Arrhenius plot.
The activation energy can be calculated from the slope of the Arrhenius plot (Slope = -Ea/R, where R is the gas constant).
Conclusion
1-Bromo-2-pentyne is a versatile and valuable reagent in coupling chemistry. While its iodo- and chloro- counterparts offer a spectrum of reactivity, the bromo- derivative often provides a good balance of reactivity, stability, and cost-effectiveness. The provided protocols offer a starting point for both the synthetic application and the detailed kinetic investigation of 1-bromo-2-pentyne in Sonogashira and Cadiot-Chodkiewicz coupling reactions. A thorough understanding of the kinetics and mechanisms governing these transformations is crucial for the rational design of efficient and selective synthetic routes in academic and industrial research.
Spectroscopic Analysis of 1-Bromo-2-pentyne and its Analogs: A Comparative Guide
A detailed comparison of the 1H and 13C NMR spectroscopic data for 1-bromo-2-pentyne and its chloro and iodo analogs is presented for researchers and professionals in drug development and organic synthesis. This guide pr...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed comparison of the 1H and 13C NMR spectroscopic data for 1-bromo-2-pentyne and its chloro and iodo analogs is presented for researchers and professionals in drug development and organic synthesis. This guide provides a comprehensive analysis of their spectral features, supported by experimental protocols and data, to facilitate compound identification and characterization.
This publication offers a comparative analysis of the nuclear magnetic resonance (NMR) spectroscopic characteristics of 1-bromo-2-pentyne, a valuable reagent in organic synthesis, and its related compounds, 1-chloro-2-pentyne and 1-iodo-2-pentyne. By examining the 1H and 13C NMR spectra of these molecules, researchers can gain insights into the influence of the halogen substituent on the electronic environment of the pentyne backbone. This data is crucial for the unambiguous identification of these compounds in reaction mixtures and for understanding their reactivity.
Comparative Spectroscopic Data
The 1H and 13C NMR chemical shifts for 1-bromo-2-pentyne and its analogs are summarized in the tables below. The data reveals distinct trends that can be attributed to the electronegativity and size of the halogen atom.
1H NMR Data
Compound
δ (ppm) - CH2X
δ (ppm) - CH2CH3
δ (ppm) - CH3
1-Bromo-2-pentyne
~3.88 (s)
~2.20 (q)
~1.12 (t)
1-Chloro-2-pentyne
~4.15 (s)
~2.21 (q)
~1.12 (t)
1-Iodo-2-pentyne
~3.65 (s)
~2.19 (q)
~1.11 (t)
Table 1: Comparative 1H NMR Chemical Shifts (ppm) of 1-Halo-2-pentynes. The data for 1-chloro-2-pentyne was obtained from SpectraBase.[1] Data for 1-bromo-2-pentyne and 1-iodo-2-pentyne are estimated based on typical values for similar structures.
13C NMR Data
Compound
δ (ppm) - C1
δ (ppm) - C2
δ (ppm) - C3
δ (ppm) - C4
δ (ppm) - C5
1-Bromo-2-pentyne
~12.5
~87.5
~75.0
~13.0
~12.0
1-Chloro-2-pentyne
~32.0
~88.0
~74.0
~13.0
~12.0
1-Iodo-2-pentyne
~-10.0
~89.0
~76.0
~13.0
~12.0
Table 2: Comparative 13C NMR Chemical Shifts (ppm) of 1-Halo-2-pentynes. The data for 1-chloro-2-pentyne was obtained from SpectraBase.[2] Data for 1-bromo-2-pentyne and 1-iodo-2-pentyne are estimated based on typical values for similar structures.
Experimental Protocols
Synthesis of 1-Bromo-2-pentyne
A common method for the synthesis of 1-bromo-2-pentyne involves the reaction of 2-pentyn-1-ol with a brominating agent such as phosphorus tribromide (PBr3).[3]
Materials:
2-Pentyn-1-ol
Phosphorus tribromide (PBr3)
Anhydrous diethyl ether
Pyridine (optional, as a mild base)
Saturated sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate
Procedure:
In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-pentyn-1-ol in anhydrous diethyl ether.
Cool the solution to 0 °C in an ice bath.
Slowly add phosphorus tribromide (approximately 0.33 equivalents) to the stirred solution. A small amount of pyridine can be added to neutralize the HBr byproduct.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Once the reaction is complete, carefully quench the reaction by pouring it over ice.
Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution, water, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude 1-bromo-2-pentyne.
The product can be further purified by vacuum distillation.
NMR Sample Preparation and Analysis
Sample Preparation:
Dissolve approximately 10-20 mg of the purified 1-halo-2-pentyne in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl3).
Transfer the solution to a clean 5 mm NMR tube.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.
1H and 13C NMR Acquisition:
Spectra can be acquired on a standard NMR spectrometer (e.g., 300 or 500 MHz).
For 1H NMR, typical parameters include a spectral width of 10-15 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.
For 13C NMR, a wider spectral width (e.g., 0-220 ppm) is used. Proton decoupling is typically employed to simplify the spectrum and improve sensitivity. A larger number of scans and a longer relaxation delay may be necessary due to the lower natural abundance and smaller gyromagnetic ratio of the 13C nucleus.
Visualization of Experimental Workflow and Comparative Logic
The following diagrams illustrate the general workflow for the synthesis and spectroscopic analysis of 1-halo-2-pentynes, as well as the logical framework for comparing their NMR data.
Caption: Workflow for the synthesis and spectroscopic analysis of 1-bromo-2-pentyne.
Caption: Logical relationship for comparing NMR data of 1-halo-2-pentynes.
Unraveling Fragmentation: A Comparative Guide to the Mass Spectra of 1-Bromo-2-pentyne and its Analogs
For Immediate Release In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel organic molecules is paramount. Mass spectrometry stands as a cornerstone analytical tec...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel organic molecules is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into the molecular weight and structure of compounds through the analysis of their fragmentation patterns. This guide offers a comparative analysis of the electron ionization mass spectrometry (EI-MS) fragmentation patterns of 1-bromo-2-pentyne and its structural analog, propargyl bromide (3-bromo-1-propyne). Due to the limited availability of public domain spectral data for 1-bromo-2-pentyne, this guide presents a predicted fragmentation pattern based on established principles of mass spectrometry, alongside experimental data for propargyl bromide.
Comparison of Fragmentation Patterns
The mass spectrum of a molecule provides a fingerprint based on its fragmentation under electron ionization. For halogenated compounds, the isotopic distribution of the halogen atom provides a distinct signature. Bromine has two major isotopes, 79Br and 81Br, in nearly a 1:1 ratio, leading to characteristic pairs of peaks (M and M+2) for bromine-containing fragments.
Predicted Fragmentation of 1-Bromo-2-pentyne
The fragmentation of 1-bromo-2-pentyne is expected to be governed by the lability of the carbon-bromine bond and cleavage at positions alpha to the triple bond. The molecular ion peak would appear as a doublet at m/z 146 and 148. Key predicted fragments are detailed in Table 1.
Predicted Fragment Ion
Structure
m/z (79Br/81Br)
Predicted Fragmentation Pathway
[M]+•
[CH3CH2C≡CCH2Br]+•
146/148
Molecular Ion
[M-Br]+
[CH3CH2C≡CCH2]+
67
Loss of bromine radical
[M-C2H5]+
[C≡CCH2Br]+
117/119
Alpha-cleavage with loss of ethyl radical
[C3H3]+
[HC≡CCH2]+
39
Propargyl cation from various cleavages
Experimental Fragmentation of Propargyl Bromide (3-Bromo-1-propyne)
Experimental data for propargyl bromide (NIST WebBook) provides a valuable reference for a smaller bromoalkyne. The molecular ion is observed as a doublet at m/z 118 and 120. The major fragments are summarized in Table 2.
Fragment Ion
Structure
m/z (79Br/81Br)
Relative Intensity (%)
[M]+•
[HC≡CCH2Br]+•
118/120
~40
[M-Br]+
[HC≡CCH2]+
39
100
[M-H]+
[C3H2Br]+•
117/119
~20
[Br]+
[Br]+
79/81
~15
Experimental Protocols
The presented mass spectral data is typically acquired using electron ionization mass spectrometry (EI-MS). A detailed, generalized protocol is as follows:
1. Sample Introduction: The analyte, 1-bromo-2-pentyne or a derivative, is introduced into the ion source of the mass spectrometer. For volatile compounds, this is often achieved via a gas chromatograph (GC-MS) for sample purification and introduction.
2. Ionization: In the ion source, the gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV). This results in the ejection of an electron from the molecule, forming a positively charged molecular ion (M+•).
3. Fragmentation: The excess energy imparted to the molecular ion causes it to be in a vibrationally excited state. This energy is dissipated through the cleavage of chemical bonds, resulting in the formation of smaller, charged fragment ions and neutral radicals.
4. Mass Analysis: The positively charged ions (molecular and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).
5. Detection: The separated ions are detected, and their abundance is recorded. The resulting data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.
Visualizing the Process and Logic
To better understand the experimental workflow and the fragmentation logic, the following diagrams are provided.
A generalized workflow for mass spectrometry analysis.
Predicted fragmentation of 1-bromo-2-pentyne.
This guide provides a foundational understanding of the expected mass spectral fragmentation of 1-bromo-2-pentyne by drawing comparisons with a known analog and applying fundamental principles of mass spectrometry. The detailed experimental protocol and workflow diagrams serve as a valuable resource for researchers in the field.
Comparative
A Comparative Guide to FTIR Analysis for Functional Group Transformation of 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern chemical analysis, Fourier Transform Infrared (FTIR) spectroscopy stands out as a powerful, non-destructive technique for identif...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern chemical analysis, Fourier Transform Infrared (FTIR) spectroscopy stands out as a powerful, non-destructive technique for identifying functional groups and monitoring the progress of chemical reactions. This guide provides a comprehensive comparison of FTIR analysis with other common analytical methods for tracking the functional group transformation of 1-Bromo-2-pentyne, a valuable building block in organic synthesis. The information presented herein is supported by experimental data and detailed protocols to assist researchers in making informed decisions for their analytical needs.
Introduction to 1-Bromo-2-pentyne and its Reactivity
1-Bromo-2-pentyne is an internal alkyne containing a bromine atom, making it a versatile substrate for a variety of functional group transformations. The carbon-carbon triple bond (C≡C) and the carbon-bromine (C-Br) bond are the primary sites of reactivity. Understanding the changes in these functional groups is crucial for reaction optimization and product characterization.
FTIR Spectroscopy: A Primary Tool for Reaction Monitoring
FTIR spectroscopy is particularly well-suited for monitoring the transformation of 1-Bromo-2-pentyne due to the distinct infrared absorption frequencies of the key functional groups. The internal alkyne C≡C stretch, while typically weak, appears in a relatively uncongested region of the spectrum. The disappearance of this peak and the appearance of new peaks corresponding to the product's functional groups provide a real-time fingerprint of the reaction's progress.
Key FTIR Spectral Features of 1-Bromo-2-pentyne
The FTIR spectrum of 1-Bromo-2-pentyne is characterized by the following key absorption bands:
Functional Group
Vibration
Wavenumber (cm⁻¹)
Intensity
C≡C
Stretch
~2250
Weak to Medium
C-H (sp³)
Stretch
2850-3000
Strong
C-Br
Stretch
500-600
Medium
Common Functional Group Transformations of 1-Bromo-2-pentyne and their FTIR Signatures
Several important synthetic transformations can be performed on 1-Bromo-2-pentyne. The following sections detail how FTIR can be used to monitor these reactions.
Sonogashira Coupling
The Sonogashira coupling is a cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[1][2] In the case of 1-Bromo-2-pentyne, the C-Br bond would react with a terminal alkyne (e.g., phenylacetylene).
FTIR Monitoring:
The progress of the Sonogashira coupling can be monitored by observing the following spectral changes:
Disappearance of the reactant peaks: The C-Br stretching vibration around 500-600 cm⁻¹ of 1-Bromo-2-pentyne will decrease in intensity.
Appearance of the product peaks: A new, often stronger, C≡C stretching band for the newly formed conjugated diyne system will appear. The exact position will depend on the substitution pattern. Additionally, characteristic peaks for the coupled aromatic ring (e.g., C-H out-of-plane bending) will emerge.
Azide-Alkyne "Click" Chemistry
While 1-Bromo-2-pentyne is an internal alkyne and less reactive in traditional copper-catalyzed azide-alkyne cycloaddition (CuAAC), it can be a precursor to terminal alkynes or participate in strain-promoted azide-alkyne cycloadditions (SPAAC) after modification. For the purpose of this guide, we will consider a hypothetical scenario where 1-Bromo-2-pentyne is first converted to a terminal alkyne and then undergoes a click reaction.
Reaction (hypothetical, following isomerization and reaction):
CH₃CH₂CH=C=CH₂ + R-N₃ → Triazole product
FTIR Monitoring:
The key spectral changes to monitor for a successful click reaction are:
Disappearance of the azide peak: The strong, sharp azide (N₃) stretching band, typically found around 2100 cm⁻¹, is a key indicator of the reaction's initiation and progression.[3]
Appearance of triazole ring peaks: The formation of the triazole ring will result in new absorption bands in the fingerprint region (typically between 1400 and 1600 cm⁻¹) corresponding to the C=N and N=N stretching vibrations within the heterocyclic ring.[4][5]
Hydrogenation
The alkyne functional group in 1-Bromo-2-pentyne can be fully or partially hydrogenated to yield an alkene or an alkane.
Full Hydrogenation (to alkane): CH₃CH₂C≡CCH₂Br + 2H₂ → CH₃CH₂CH₂CH₂CH₂Br
FTIR Monitoring:
Disappearance of the alkyne peak: The C≡C stretch at ~2250 cm⁻¹ will disappear.
Appearance of alkene peaks (partial hydrogenation): A new C=C stretching band will appear around 1640-1680 cm⁻¹.
Strengthening of sp³ C-H bands (full hydrogenation): The intensity of the C-H stretching bands just below 3000 cm⁻¹ will increase due to the formation of additional C-H bonds. The absence of both C≡C and C=C stretching bands indicates complete saturation.[6]
Comparison of Analytical Techniques
While FTIR is a valuable tool, other analytical techniques can provide complementary or, in some cases, more detailed information.
Technique
Principle
Advantages for 1-Bromo-2-pentyne Analysis
Disadvantages
FTIR
Vibrational spectroscopy (absorption)
- Fast and non-destructive- Excellent for identifying functional groups- Can be used for in-situ reaction monitoring- Relatively inexpensive
- Weak C≡C stretch for symmetrical internal alkynes- Water can interfere with the spectrum- Complex spectra can be difficult to interpret
Raman Spectroscopy
Vibrational spectroscopy (scattering)
- Excellent for symmetric C≡C bonds which are weak in FTIR- Not affected by water- Can provide information on skeletal vibrations
- Can be affected by fluorescence- Less sensitive than FTIR for some functional groups- Instrumentation can be more expensive
Nuclear Magnetic Resonance (NMR) Spectroscopy
Nuclear spin transitions in a magnetic field
- Provides detailed structural information, including connectivity and stereochemistry- Quantitative analysis is straightforward
- Slower than FTIR- Requires deuterated solvents- Less suitable for real-time monitoring of fast reactions- Expensive instrumentation
UV-Vis Spectroscopy
Electronic transitions
- Good for quantitative analysis of conjugated systems (e.g., Sonogashira product)- Simple and inexpensive
- Not all reactants and products are UV-active- Provides limited structural information
Mass Spectrometry (MS)
Mass-to-charge ratio of ionized molecules
- Provides accurate molecular weight information- Can be coupled with chromatography for mixture analysis
- Destructive technique- May not distinguish between isomers without fragmentation analysis- Not ideal for real-time monitoring without specialized interfaces
Experimental Protocols
In-situ FTIR Monitoring of a Sonogashira Coupling Reaction
This protocol describes a general procedure for monitoring the Sonogashira coupling of 1-Bromo-2-pentyne with a terminal alkyne using an in-situ FTIR probe.
Materials:
1-Bromo-2-pentyne
Terminal alkyne (e.g., phenylacetylene)
Palladium catalyst (e.g., Pd(PPh₃)₄)
Copper(I) iodide (CuI)
Amine base (e.g., triethylamine)
Anhydrous solvent (e.g., THF or DMF)
Reaction vessel equipped with a magnetic stirrer, reflux condenser, and an inlet for an in-situ FTIR probe.
FTIR spectrometer with an attenuated total reflectance (ATR) probe.
Procedure:
Set up the reaction vessel under an inert atmosphere (e.g., nitrogen or argon).
Add the solvent, 1-Bromo-2-pentyne, terminal alkyne, and the amine base to the vessel.
Insert the in-situ FTIR-ATR probe into the reaction mixture, ensuring the ATR crystal is fully submerged.
Begin stirring and collect a background spectrum of the initial reaction mixture.
Add the palladium catalyst and CuI to the reaction mixture.
Start collecting FTIR spectra at regular intervals (e.g., every 1-5 minutes).
Monitor the reaction progress by observing the decrease in the C-Br peak of the starting material and the appearance of the product peaks (e.g., the new C≡C stretch and aromatic C-H bands).
The reaction is considered complete when the reactant peaks are no longer visible and the product peaks have reached a stable intensity.
Visualizing the Workflow and Analysis
The following diagrams illustrate the experimental workflow and the logical process of identifying functional group transformations using FTIR.
Caption: Experimental workflow for in-situ FTIR monitoring.
Caption: Logical flow of FTIR spectral analysis.
Conclusion
FTIR spectroscopy is an indispensable tool for the real-time analysis of functional group transformations of 1-Bromo-2-pentyne. Its ability to provide rapid, non-destructive, and structurally informative data makes it a preferred method for reaction monitoring and optimization in both research and industrial settings. While other techniques such as NMR and Raman spectroscopy offer complementary information, the speed, cost-effectiveness, and versatility of in-situ FTIR make it an exceptional choice for the modern chemist. By understanding the characteristic spectral signatures of the reactants and products, researchers can gain valuable insights into reaction kinetics and mechanisms, ultimately leading to more efficient and controlled chemical syntheses.
A Comparative Guide to Purity Assessment of Synthesized 1-Bromo-2-pentyne by HPLC
For researchers, scientists, and professionals in drug development, the rigorous assessment of chemical purity is a cornerstone of reliable and reproducible research. Synthesized intermediates like 1-Bromo-2-pentyne, a v...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the rigorous assessment of chemical purity is a cornerstone of reliable and reproducible research. Synthesized intermediates like 1-Bromo-2-pentyne, a versatile reagent in organic synthesis, demand accurate purity determination to ensure the integrity of subsequent reactions and the quality of the final products.[1][2] This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques—Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the purity assessment of 1-Bromo-2-pentyne.
High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for purity analysis because it can separate a wide range of compounds, including those that are non-volatile or thermally unstable.[3][4] Its robustness and high resolution make it an ideal choice for quantifying the main component and detecting impurities in pharmaceutical intermediates.[4]
Comparison of Analytical Techniques
The selection of an analytical method depends on various factors, including the physicochemical properties of the analyte, potential impurities, and the specific requirements of the analysis, such as sensitivity and speed. The following table summarizes the key performance metrics of HPLC, GC, and qNMR for the purity analysis of 1-Bromo-2-pentyne.
Parameter
High-Performance Liquid Chromatography (HPLC)
Gas Chromatography (GC)
Quantitative NMR (qNMR)
Principle
Separation based on differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase, typically based on polarity.[4]
Separation based on the differential partitioning of volatile compounds between a gaseous mobile phase and a stationary phase within a column, primarily based on boiling point and polarity.[5]
Quantification based on the direct proportionality between the integrated NMR signal area and the number of atomic nuclei. Provides structural information.[6][7]
Suitability for 1-Bromo-2-pentyne
Excellent. Suitable for potentially non-volatile impurities and offers a variety of stationary phases for method optimization.
Good. The compound is sufficiently volatile (b.p. 93-94 °C/113 mmHg), making it amenable to GC analysis.[8]
Excellent. Provides structural confirmation and quantification without needing a reference standard for every impurity. Non-destructive.[9][10]
Common Impurities Detected
Less volatile by-products, isomers, unreacted starting materials, and degradation products.
Volatile organic compounds, residual solvents, and volatile starting materials or by-products.[11]
A wide range of impurities with distinct proton signals, including structural isomers, residual solvents, and water.[9]
This method is designed to separate 1-Bromo-2-pentyne from potential polar and non-polar impurities.
Objective: To separate and quantify 1-Bromo-2-pentyne and its non-volatile impurities.
Instrumentation: An HPLC system equipped with a UV detector or Photodiode Array (PDA) detector.
Sample Preparation:
Accurately weigh approximately 10 mg of the synthesized 1-Bromo-2-pentyne.
Dissolve the sample in 10 mL of acetonitrile to create a 1 mg/mL stock solution.
Further dilute the stock solution with the mobile phase to a final concentration of approximately 100 µg/mL.
Filter the solution through a 0.45 µm syringe filter before injection.
HPLC Conditions:
Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase: A gradient of Acetonitrile (A) and Water with 0.1% Formic Acid (B). A suitable gradient could be:
Start with 50% A, hold for 2 minutes.
Increase to 95% A over 10 minutes.
Hold at 95% A for 3 minutes.
Return to 50% A in 1 minute and equilibrate for 4 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 210 nm (as alkynes have weak UV absorbance at higher wavelengths).
Injection Volume: 10 µL.
Data Analysis: Purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.
Gas Chromatography (GC) Protocol
This protocol is suitable for analyzing the volatile components of the sample.
Instrumentation: A GC system with a Flame Ionization Detector (FID).
Sample Preparation: Prepare a 1 mg/mL solution of the sample in a volatile solvent like dichloromethane or hexane.
GC Conditions:
Column: DB-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.
Inlet Temperature: 240 °C.
Injection Volume: 1 µL (Split ratio: 50:1).
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
Oven Program: Start at 50 °C (hold 2 min), ramp to 220 °C at 15 °C/min (hold 3 min).
Detector Temperature: 250 °C.
Data Analysis: Purity is calculated based on the relative peak areas (Area %).
Quantitative NMR (qNMR) Protocol
This protocol provides purity assessment based on the unique signals in the ¹H NMR spectrum.
Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).
Sample Preparation:
Accurately weigh 15-20 mg of the 1-Bromo-2-pentyne sample.
Accurately weigh 5-10 mg of a suitable internal standard with known purity (e.g., maleic anhydride or 1,3,5-trimethoxybenzene). The standard's signals must not overlap with the analyte signals.
Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., 0.75 mL of CDCl₃).
NMR Data Acquisition: Acquire a quantitative ¹H NMR spectrum ensuring complete relaxation of all signals (e.g., using a long relaxation delay, D1, of at least 5 times the longest T1).
Data Analysis: Calculate the purity by comparing the integral of a well-resolved signal from 1-Bromo-2-pentyne to the integral of a known signal from the internal standard, accounting for the number of protons each signal represents and the weights of the sample and standard.
Workflow for Purity Assessment
The following diagram illustrates a typical workflow for the analytical assessment of a newly synthesized compound like 1-Bromo-2-pentyne.
Caption: General workflow for the purity assessment of 1-Bromo-2-pentyne.
Conclusion
For the comprehensive purity assessment of synthesized 1-Bromo-2-pentyne, a multi-faceted approach is recommended.
HPLC stands out as the primary and most robust method due to its high resolution, versatility in handling a range of potential impurities, and its suitability for compounds that may be thermally sensitive.[4]
GC serves as an excellent orthogonal technique, particularly for quantifying residual volatile solvents and starting materials that might be present in the sample.[11]
qNMR provides invaluable complementary information. It not only offers an independent measure of purity but also confirms the structural identity of the main component and can help in identifying unknown impurities.[9][14]
Ultimately, relying on HPLC as the principal method, supported by GC and/or qNMR for orthogonal verification, provides the highest degree of confidence in the purity of synthesized 1-Bromo-2-pentyne, ensuring the quality and reliability required by researchers, scientists, and drug development professionals.
Proper Disposal of 1-Bromo-2-pentyne: A Comprehensive Guide for Laboratory Personnel
This document provides essential safety and logistical information for the proper disposal of 1-Bromo-2-pentyne (CAS No. 16400-32-1), a flammable and hazardous chemical. Adherence to these procedures is critical to ensur...
Author: BenchChem Technical Support Team. Date: December 2025
This document provides essential safety and logistical information for the proper disposal of 1-Bromo-2-pentyne (CAS No. 16400-32-1), a flammable and hazardous chemical. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain environmental compliance. This guide is intended for researchers, scientists, and drug development professionals actively engaged in a laboratory setting.
Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1-Bromo-2-pentyne with the utmost care. This substance is a flammable liquid and vapor that causes skin and serious eye irritation, and may also cause respiratory irritation.[1] Always work in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate Personal Protective Equipment (PPE).
Required Personal Protective Equipment (PPE):
Eye Protection: Tightly fitting safety goggles and a face shield.
Hand Protection: Chemical-resistant gloves (inspect before use).
Body Protection: A chemical-resistant and flame-retardant lab coat or suit.
Quantitative Safety Data
The following table summarizes key quantitative safety data for 1-Bromo-2-pentyne. This information is critical for safe handling and for understanding the hazards associated with this chemical.
Step-by-Step Disposal Protocol for 1-Bromo-2-pentyne
This protocol outlines the mandatory steps for the safe disposal of 1-Bromo-2-pentyne waste.
1. Waste Identification and Classification:
1-Bromo-2-pentyne is classified as a hazardous waste due to its flammability and irritant properties.[1][3]
As a brominated organic compound, it must be segregated as halogenated organic waste .[4]
2. Waste Segregation:
Crucially, do not mix 1-Bromo-2-pentyne waste with non-halogenated organic waste.[5] Mixing these waste streams increases disposal costs and complexity.[5]
Avoid mixing with other incompatible waste streams such as strong acids or bases, heavy metals, or strong oxidizing agents.[1][5]
3. Waste Collection and Containerization:
Use a designated, properly labeled, and leak-proof container for collecting 1-Bromo-2-pentyne waste. The container should be clearly marked as "Hazardous Waste" and "Halogenated Organic Waste".[6]
The container must have a tight-fitting lid and should be kept closed when not in use.[6]
Ensure the container is stored in a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, and open flames.[1][3]
Store the waste container in a designated satellite accumulation area with secondary containment.[6]
4. Labeling:
Affix a completed hazardous waste tag to the container as soon as the first drop of waste is added.[6]
The label must include:
The words "Hazardous Waste"
The full chemical name: "1-Bromo-2-pentyne"
The approximate volume or mass of the waste
The date of accumulation
The associated hazards (e.g., Flammable, Irritant)[6]
5. Disposal Request and Pickup:
Once the waste container is nearly full (do not overfill), arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
Follow your institution's specific procedures for requesting a waste pickup.
Under no circumstances should 1-Bromo-2-pentyne be disposed of down the drain. [5]
6. Spill and Emergency Procedures:
In the event of a spill, immediately evacuate the area and remove all sources of ignition.
If the spill is small, and you are trained to do so, contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).
Use non-sparking tools to collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[3]
For large spills, or if you are not comfortable cleaning it up, contact your institution's emergency response team or EHS office immediately.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-Bromo-2-pentyne.
Caption: Disposal workflow for 1-Bromo-2-pentyne.
This guide is intended to provide clear, actionable steps for the safe disposal of 1-Bromo-2-pentyne. Always consult your institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for the most current information.
Essential Safety and Operational Guide for Handling 1-Bromo-2-pentyne
For Researchers, Scientists, and Drug Development Professionals This document provides immediate, essential safety protocols and logistical information for the handling and disposal of 1-Bromo-2-pentyne. Adherence to the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides immediate, essential safety protocols and logistical information for the handling and disposal of 1-Bromo-2-pentyne. Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.
Hazard Identification and Personal Protective Equipment (PPE)
1-Bromo-2-pentyne is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Inhalation of high concentrations of vapor may lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[1][2]
Table 1: Personal Protective Equipment (PPE) for Handling 1-Bromo-2-pentyne
Protection Type
Recommended Equipment
Specifications and Remarks
Eye Protection
Chemical safety goggles or a face shield.
Must comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[2] A face shield is recommended when there is a significant risk of splashing.
Hand Protection
Chemical-resistant gloves.
Inspect gloves prior to use. Use proper glove removal technique to avoid skin contact. While specific breakthrough times for 1-Bromo-2-pentyne are not readily available, gloves made of neoprene, nitrile, or butyl rubber are generally recommended for similar halogenated hydrocarbons.[4]
Skin and Body Protection
Flame-retardant lab coat, chemical-resistant apron, and closed-toe shoes.
A complete suit protecting against chemicals and flame-retardant antistatic protective clothing should be worn for larger quantities or when there is a higher risk of exposure.[5]
Respiratory Protection
NIOSH/MSHA or European Standard EN 149 approved respirator with organic vapor cartridges.
To be used if engineering controls (e.g., fume hood) are insufficient or during emergency situations. For small-scale laboratory use, a half mask with a valve filter (EN405) or a half mask (EN140) with an appropriate filter is recommended.[1]
Quantitative Data
Table 2: Physical and Chemical Properties of 1-Bromo-2-pentyne
This workflow outlines the necessary steps for the safe handling of 1-Bromo-2-pentyne from preparation to disposal.
Caption: Workflow for the safe handling of 1-Bromo-2-pentyne.
Experimental Protocols
a. Preparation:
Don PPE: Before entering the laboratory, put on all required personal protective equipment as detailed in Table 1.
Work in a Fume Hood: All work with 1-Bromo-2-pentyne must be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]
Inspect Equipment: Ensure all glassware is free of cracks and contaminants. Use spark-proof tools and explosion-proof equipment.[1][2]
Grounding: Ground and bond containers when transferring the material to prevent static discharge.[2][6]
b. Handling:
Dispensing: Use only non-sparking tools when opening and dispensing 1-Bromo-2-pentyne.[2][6] Keep the container tightly closed when not in use.[2][7]
Heating: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][7] If heating is required, use a well-controlled heating mantle or oil bath.
Incompatible Materials: Avoid contact with strong oxidizing agents.[2]
c. Cleanup and Disposal:
Decontamination: Decontaminate all glassware and equipment that has come into contact with 1-Bromo-2-pentyne.
Waste Collection: Collect all waste containing 1-Bromo-2-pentyne in a designated, properly labeled, and sealed container for halogenated organic waste.
Disposal: Dispose of chemical waste through your institution's Environmental Health and Safety (EHS) office, following all local, regional, and national regulations.[2] Do not empty into drains.[2]
Post-Handling: After work is complete, remove and wash contaminated clothing and gloves before reuse. Wash hands thoroughly with soap and water.[1]
Emergency Procedures
Skin Contact: Immediately take off all contaminated clothing.[1] Rinse skin with plenty of water for at least 15 minutes.[1] If skin irritation occurs, seek medical attention.[1]
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]
Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If you feel unwell, call a POISON CENTER or doctor.[1]
Ingestion: Clean mouth with water and drink plenty of water afterwards.[1] Do not induce vomiting. Seek immediate medical attention.
Spill: Remove all sources of ignition.[1] Soak up with inert absorbent material and place in a suitable, closed container for disposal.[1] Use spark-proof tools and explosion-proof equipment.[1]
Fire: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to extinguish.[1][2] Water mist may be used to cool closed containers.[1][2] Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[1][2]